1-Butynylbenzene-d5

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physical Properties of 1-Butynylbenzene-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of the deuterated organic compound, 1-Butynylbenzene-d5. Given the limited availability of direct experimental data for this specific isotopologue, this document presents a combination of calculated values for the deuterated compound and experimentally determined properties of its non-deuterated counterpart, 1-Butynylbenzene. Furthermore, this guide outlines standard experimental protocols for the determination of key physical properties and discusses the anticipated effects of deuteration.

Core Physical Properties

The following table summarizes the available and calculated physical property data for both 1-Butynylbenzene and its d5 isotopologue for comparative analysis.

Physical Property	1-Butynylbenzene	1-Butynylbenzene-d5	Data Source
Molecular Formula	C₁₀H₁₀	C₁₀H₅D₅	-
Molecular Weight	130.19 g/mol [1]	135.22 g/mol [2][3]	Calculated
Boiling Point	73 - 75 °C @ 4 mmHg	No Data Available	Experimental
Density	No specific value found	No Data Available	-
Refractive Index	No specific value found	No Data Available	-

The Impact of Deuteration

Deuterium (B1214612) labeling, the substitution of hydrogen with its heavier isotope deuterium, is a critical tool in drug development and metabolic research. This isotopic substitution can influence the pharmacokinetic and metabolic profiles of drug candidates.[2] While the effects on bulk physical properties are generally subtle, they are rooted in the increased mass of deuterium. The logical relationship and expected property shifts are illustrated in the diagram below.

Caption: Isotopic relationship and expected physical property changes.

Experimental Protocols for Physical Property Determination

Accurate determination of physical properties is fundamental for the characterization of any chemical compound. The following sections detail standard laboratory procedures for measuring boiling point, density, and refractive index.

Boiling Point Determination (Thiele Tube Method)

The Thiele tube method is a convenient technique for determining the boiling point of a small liquid sample.[4]

Apparatus:

• Thiele tube

• Thermometer

• Capillary tube (sealed at one end)

• Small test tube

• Heating source (e.g., Bunsen burner)

• Mineral oil

Procedure:

• A small amount of the liquid sample is placed in the test tube.

• The capillary tube is inverted and placed inside the test tube with the open end submerged in the liquid.

• The test tube is attached to the thermometer, ensuring the sample is level with the thermometer bulb.

• This assembly is placed in the Thiele tube containing mineral oil.

• The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the sample uniformly.

• As the temperature approaches the boiling point, a stream of bubbles will emerge from the capillary tube.

• The heating is stopped, and the temperature at which the liquid is drawn back into the capillary tube is recorded as the boiling point.

Density Determination

The density of a liquid can be determined by measuring its mass and volume.

Apparatus:

• Graduated cylinder or pycnometer

• Analytical balance

Procedure:

• The mass of a clean, dry graduated cylinder or pycnometer is accurately measured.

• A known volume of the liquid is added to the graduated cylinder or the pycnometer is filled.

• The mass of the container with the liquid is measured.

• The mass of the liquid is determined by subtraction.

• The density is calculated by dividing the mass of the liquid by its volume. For higher precision, this should be repeated multiple times to obtain an average value.[5]

Refractive Index Measurement

An Abbe refractometer is commonly used to measure the refractive index of a liquid.[6]

Apparatus:

• Abbe refractometer

• Dropper

• Liquid sample

Procedure:

• The prism of the refractometer is cleaned and calibrated with a standard of known refractive index (e.g., distilled water).

• A few drops of the liquid sample are placed on the prism.

• The prism is closed, and the light source is switched on.

• The eyepiece is adjusted to bring the boundary line between the light and dark fields into sharp focus.

• The control knob is turned to center the boundary line on the crosshairs.

• The refractive index is read from the instrument's scale.

The general workflow for the experimental determination of these physical properties is outlined in the following diagram.

Caption: General workflow for physical property determination.

References

• 1. 1-Butynylbenzene | C10H10 | CID 69328 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Page loading... [guidechem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Abbe's Refractometer (Procedure) : Modern Physics Virtual Lab : Physical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]

Synthesis of 1-Butynylbenzene-d5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Proposed Synthetic Pathway

The synthesis of 1-Butynylbenzene-d5 can be efficiently achieved through a two-step process:

• Synthesis of Iodobenzene-d5 (B1590370): This crucial intermediate is prepared from a commercially available deuterated precursor, aniline-d5 (B30001), via a Sandmeyer-type reaction.

• Sonogashira Coupling: The resulting Iodobenzene-d5 is then coupled with 1-butyne (B89482) using a palladium-copper co-catalyzed Sonogashira reaction to yield the final product, 1-Butynylbenzene-d5.

This approach offers a reliable method for the high-yield synthesis and purification of the target molecule.

Experimental Protocols

Step 1: Synthesis of Iodobenzene-d5 from Aniline-d5

This procedure is adapted from standard methods for the synthesis of aryl iodides from anilines via diazotization.

Materials:

• Aniline-d5

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (B80452) (NaNO₂)

• Potassium Iodide (KI)

• Deionized Water

• Ice

• Dichloromethane (CH₂Cl₂)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Saturated Sodium Thiosulfate (B1220275) Solution (Na₂S₂O₃)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a beaker, dissolve aniline-d5 (1.0 eq) in a mixture of concentrated hydrochloric acid (3.5 eq) and deionized water.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add a solution of sodium nitrite (1.0 eq) in deionized water to the aniline (B41778) solution while maintaining the temperature between 0-5 °C to form the diazonium salt. Stir for 15 minutes.

• In a separate beaker, dissolve potassium iodide (2.25 eq) in deionized water and cool in an ice bath.

• Slowly add the cold potassium iodide solution to the diazonium salt solution. Nitrogen gas evolution will be observed.

• Allow the reaction mixture to stand in the ice bath for 15 minutes with occasional stirring, and then allow it to warm to room temperature.

• Extract the mixture with dichloromethane.

• Wash the organic layer sequentially with saturated sodium bicarbonate solution, saturated sodium thiosulfate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude iodobenzene-d5.

• The crude product can be purified by distillation to afford pure iodobenzene-d5.

Step 2: Sonogashira Coupling of Iodobenzene-d5 with 1-Butyne

This procedure is based on the well-established Sonogashira coupling reaction for the formation of a carbon-carbon bond between an aryl halide and a terminal alkyne.[1][2][3]

Materials:

• Iodobenzene-d5 (from Step 1)

• 1-Butyne

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) Iodide (CuI)

• Triethylamine (B128534) (Et₃N)

• Toluene, anhydrous

• Saturated Ammonium (B1175870) Chloride Solution (NH₄Cl)

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add bis(triphenylphosphine)palladium(II) dichloride (0.02 eq) and copper(I) iodide (0.04 eq).

• Add anhydrous toluene, followed by iodobenzene-d5 (1.0 eq) and triethylamine (2.0 eq).

• Degas the mixture by bubbling argon through the solution for 15 minutes.

• Add 1-butyne (1.2 eq) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extract the mixture with diethyl ether or ethyl acetate.

• Wash the combined organic layers with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude 1-Butynylbenzene-d5 can be purified by column chromatography on silica (B1680970) gel.

Data Presentation

The following table summarizes the key quantitative parameters for the proposed synthesis of 1-Butynylbenzene-d5. The values are representative and may be optimized for specific laboratory conditions.

Parameter	Step 1: Synthesis of Iodobenzene-d5	Step 2: Sonogashira Coupling
Starting Material	Aniline-d5	Iodobenzene-d5
Key Reagents	NaNO₂, KI	1-Butyne, Pd(PPh₃)₂Cl₂, CuI, Et₃N
Solvent	Water/HCl	Toluene
Temperature	0-5 °C then Room Temperature	Room Temperature
Reaction Time	1-2 hours	4-8 hours
Catalyst Loading	N/A	Pd(PPh₃)₂Cl₂: 2 mol%, CuI: 4 mol%
Typical Yield	70-85%	80-95%

Mandatory Visualization

References

• 1. gold-chemistry.org [gold-chemistry.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Sonogashira Coupling [organic-chemistry.org]

Commercial Availability of 1-Butynylbenzene-d5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, synthesis, and applications of 1-Butynylbenzene-d5, a deuterated terminal alkyne of significant interest in chemical biology and drug discovery. This document is intended for researchers, scientists, and professionals in drug development who require detailed technical information for their work.

Commercial Availability

1-Butynylbenzene-d5 is commercially available from specialized chemical suppliers. The following table summarizes the key information for procurement.

Supplier	Product Name	Catalog Number	CAS Number	Molecular Formula	Notes
MedChemExpress	1-Butynylbenzene-d5	HY-W142175S	1219803-38-9	C₁₀H₅D₅	Stated for research use only.[1]

Synthesis of 1-Butynylbenzene-d5

While commercially available, understanding the synthesis of 1-Butynylbenzene-d5 is crucial for researchers who may need to produce it in-house or require analogues. A plausible and efficient synthetic route is the Sonogashira coupling reaction. This method involves the palladium-catalyzed cross-coupling of a terminal alkyne with an aryl or vinyl halide.

In this proposed synthesis, iodobenzene-d5 (B1590370) is coupled with 1-butyne (B89482) in the presence of a palladium catalyst, a copper(I) co-catalyst, and a suitable base.

Proposed Experimental Protocol: Sonogashira Coupling

Materials:

• Iodobenzene-d5 (1 equivalent)

• 1-Butyne (1.2 equivalents)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.02 equivalents)

• Copper(I) iodide (CuI) (0.04 equivalents)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (3 equivalents)

• Anhydrous and degassed solvent (e.g., Tetrahydrofuran (THF) or Dimethylformamide (DMF))

• Argon or Nitrogen gas for inert atmosphere

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add bis(triphenylphosphine)palladium(II) dichloride and copper(I) iodide.

• Add the anhydrous, degassed solvent, followed by triethylamine.

• To this mixture, add iodobenzene-d5.

• Bubble 1-butyne gas through the solution or add a cooled, condensed solution of 1-butyne.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-50 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate (B86663), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield pure 1-Butynylbenzene-d5.

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the proposed Sonogashira coupling synthesis of 1-Butynylbenzene-d5.

Caption: Workflow for the synthesis of 1-Butynylbenzene-d5 via Sonogashira coupling.

Application in Click Chemistry

1-Butynylbenzene-d5 is a valuable reagent in "click chemistry," specifically in the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). This reaction allows for the efficient and specific formation of a stable triazole ring by connecting the alkyne group of 1-Butynylbenzene-d5 with an azide-containing molecule. The deuterium (B1214612) labeling provides a useful tool for isotopic tracing in metabolic studies or as an internal standard in mass spectrometry-based assays.

Representative Experimental Protocol: CuAAC Reaction

This protocol describes a general procedure for the click reaction between 1-Butynylbenzene-d5 and benzyl (B1604629) azide (B81097) as a model system.

Materials:

• 1-Butynylbenzene-d5 (1 equivalent)

• Benzyl azide (1 equivalent)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.05 equivalents)

• Sodium ascorbate (B8700270) (0.1 equivalents)

• Solvent system (e.g., a 1:1 mixture of tert-butanol (B103910) and water)

Procedure:

• In a reaction vial, dissolve 1-Butynylbenzene-d5 and benzyl azide in the t-butanol/water solvent mixture.

• In a separate vial, prepare a fresh solution of sodium ascorbate in water.

• Add the copper(II) sulfate solution to the reaction mixture, followed by the sodium ascorbate solution. The color of the solution should change, indicating the reduction of Cu(II) to the active Cu(I) species.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by TLC or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Once the reaction is complete, dilute the mixture with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting triazole product by recrystallization or column chromatography if necessary.

Click Chemistry Signaling Pathway Diagram

The following diagram illustrates the CuAAC reaction between 1-Butynylbenzene-d5 and benzyl azide.

Caption: CuAAC reaction of 1-Butynylbenzene-d5 with benzyl azide to form a triazole.

References

• 1. Practical approaches to labelling terminal alkynes with deuterium - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1-Butynylbenzene-d5

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 1219803-38-9

This technical guide provides a comprehensive overview of 1-Butynylbenzene-d5, a deuterated isotopologue of 1-butynylbenzene. This document is intended for researchers, scientists, and professionals in drug development who utilize isotopically labeled compounds for a variety of applications, including as tracers in metabolic studies and as reagents in synthetic chemistry.

Chemical Properties and Data

1-Butynylbenzene-d5, also known as (2H5)-1-Butyn-1-ylbenzene or 1-Phenyl-1-butyne-3,3,4,4,4-d5, is a stable, isotopically labeled compound.[1] The deuterium (B1214612) labeling provides a distinct mass signature, making it a valuable tool in mass spectrometry-based analytical methods.

Property	Value	Reference
CAS Number	1219803-38-9	[1]
Molecular Formula	C₁₀H₅D₅	[1]
Molecular Weight	135.22 g/mol	[1]
Synonyms	(2H5)-1-Butyn-1-ylbenzene, 1-Phenyl-1-butyne-d5, 1-Phenyl-1-butyne-3,3,4,4,4-d5	[1]

Synthesis

One possible synthetic route could start with the deuteration of butyne or a related C4 precursor. General methods for deuteration often involve H/D exchange reactions using a deuterium source like D₂O under specific catalytic conditions.[2][3] For instance, a patented method for deuterating benzene (B151609) compounds utilizes deuterium water as the deuterium source with a noble metal catalyst on activated carbon.[2]

Following the creation of the deuterated butynyl chain, a cross-coupling reaction, such as a Sonogashira coupling, could be employed to attach the phenyl group. This would typically involve reacting the deuterated terminal alkyne with an aryl halide (e.g., iodobenzene (B50100) or bromobenzene) in the presence of a palladium catalyst and a copper co-catalyst.

A logical workflow for a potential synthesis is outlined below:

Caption: Potential Synthetic Workflow for 1-Butynylbenzene-d5.

Applications in Research and Development

The primary applications of 1-Butynylbenzene-d5 stem from its isotopic labeling and its alkyne functional group.

Metabolic Studies

Deuterium-labeled compounds are extensively used as internal standards and tracers in pharmacokinetic and metabolic studies. The presence of deuterium atoms does not significantly alter the chemical properties of the molecule but provides a distinct mass shift that allows for its differentiation from its non-deuterated counterpart in biological matrices.

While specific studies employing 1-Butynylbenzene-d5 are not widely published, the metabolic fate of the parent compound, benzene, is well-documented. Benzene is known to undergo metabolism in the liver, leading to various metabolites.[4] It is plausible that 1-Butynylbenzene-d5 could be used as a probe to investigate the metabolic pathways of similar alkylbenzene compounds. A metabolome-wide association study of benzene exposure has identified alterations in several metabolic pathways, including butanoate metabolism and fatty acid activation.[4]

The general workflow for a metabolic study using a deuterated tracer is depicted below:

Caption: Experimental Workflow for a Metabolic Study.

Click Chemistry

The terminal alkyne group in 1-Butynylbenzene-d5 makes it a suitable reagent for copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry." This reaction allows for the efficient and specific formation of a stable triazole linkage between the alkyne-containing molecule and an azide-functionalized molecule.

Experimental Protocol: General Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• 1-Butynylbenzene-d5

• Azide-containing molecule

• Copper(II) sulfate (B86663) (CuSO₄)

• Sodium ascorbate (B8700270)

• Solvent (e.g., a mixture of water and a suitable organic solvent like t-butanol or DMSO)

Procedure:

• Dissolve the azide-containing molecule and 1-Butynylbenzene-d5 in the chosen solvent system.

• In a separate vial, prepare a fresh solution of sodium ascorbate in water.

• In another vial, prepare a solution of copper(II) sulfate in water.

• To the solution of the azide (B81097) and alkyne, add the copper(II) sulfate solution, followed by the sodium ascorbate solution. The order of addition can be critical and may need optimization.

• Allow the reaction to proceed at room temperature. Reaction times can vary from minutes to several hours.

• Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, LC-MS).

• Upon completion, the product can be isolated using standard purification techniques such as extraction and column chromatography.

The logical relationship in a CuAAC reaction is illustrated below:

Caption: Click Chemistry Reaction Schematic.

Safety and Handling

Hazard Category	Precautionary Measures
Flammability	Highly flammable liquid and vapor. Keep away from heat, sparks, open flames, and hot surfaces. Use spark-proof tools and explosion-proof equipment.[5][6]
Health Hazards	May be harmful if swallowed, inhaled, or absorbed through the skin. May cause skin and eye irritation. Potential for more severe long-term health effects similar to benzene, including carcinogenicity and mutagenicity, should be assumed.[6]
Handling	Handle in a well-ventilated area, preferably in a fume hood. Avoid breathing vapors. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[5][6]
Storage	Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as oxidizing agents.[5]
Disposal	Dispose of in accordance with local, state, and federal regulations for hazardous waste.

Disclaimer: This guide is intended for informational purposes only and should not be considered a substitute for a comprehensive safety data sheet. Always consult the most up-to-date safety information from the supplier before handling this chemical.

References

• 1. Page loading... [guidechem.com]
• 2. CN113979822A - A kind of preparation method of deuterated benzene compound - Google Patents [patents.google.com]
• 3. uwspace.uwaterloo.ca [uwspace.uwaterloo.ca]
• 4. Metabolome-wide association study of occupational exposure to benzene - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]

A Technical Guide to Deuterium Labeling of Aromatic Compounds for Researchers and Drug Development Professionals

Executive Summary

The strategic substitution of hydrogen with its stable isotope, deuterium (B1214612), on aromatic compounds represents a powerful tool in modern chemistry, with profound implications for pharmaceutical research and development. This in-depth technical guide provides a comprehensive overview of the core principles, key methodologies, and critical applications of deuterium labeling of aromatic compounds. Designed for researchers, scientists, and drug development professionals, this document details the primary synthetic strategies, presents quantitative data for comparative analysis, outlines detailed experimental protocols for key methodologies, and provides visual representations of relevant workflows and decision-making processes.

Core Principle: The Kinetic Isotope Effect (KIE)

The foundational principle underpinning the utility of deuterium labeling is the Kinetic Isotope Effect (KIE). A carbon-deuterium (C-D) bond is stronger and possesses a lower vibrational zero-point energy than a corresponding carbon-hydrogen (C-H) bond.[1] Consequently, a higher activation energy is required to cleave a C-D bond. If the cleavage of a C-H bond is the rate-determining step in a molecule's metabolic pathway, replacing that hydrogen with deuterium can significantly slow down the rate of metabolism.[1] This modification can lead to an improved pharmacokinetic profile, including a longer drug half-life, increased drug exposure, and a potential reduction in the formation of toxic metabolites.[2][3]

Key Methodologies for Deuterium Labeling of Aromatic Compounds

The incorporation of deuterium into aromatic rings can be achieved through several synthetic methods. The selection of an appropriate method is contingent upon factors such as the desired regioselectivity, the substrate's tolerance to different functional groups, and the availability of deuterated reagents.[1] The most prominent methods include transition metal-catalyzed C-H activation/hydrogen isotope exchange (HIE), and acid- or base-catalyzed H/D exchange.

Transition Metal-Catalyzed C-H Activation/Hydrogen Isotope Exchange (HIE)

Transition metal catalysis has become a highly effective and versatile technology for introducing deuterium into aromatic compounds via hydrogen isotope exchange (HIE).[1] This approach offers high levels of deuterium incorporation and can be directed to specific positions on the aromatic ring.

Palladium catalysts are widely used for the non-directed deuteration of a broad range of arenes.[4] This method is particularly valuable for late-stage deuteration of complex molecules and often exhibits excellent functional group tolerance.[4]

Iridium catalysts, especially those with N-heterocyclic carbene (NHC) ligands, are highly effective for the selective deuteration of the ortho positions relative to a directing group on the aromatic ring.[1] This method provides a high degree of regiocontrol.

Acid-Catalyzed H/D Exchange

A classic and straightforward method for deuterium labeling of aromatic rings is through electrophilic aromatic substitution using a deuterated acid, such as D₂SO₄ or a mixture of a Lewis acid and D₂O.[1] This method is particularly effective for electron-rich aromatic systems.[5]

Data Presentation: Comparative Analysis of Deuteration Methods

The following tables summarize quantitative data on the percentage of deuterium incorporation and isolated yields for various aromatic compounds using different labeling methodologies. This allows for a direct comparison of the efficiency and applicability of each method.

Table 1: Palladium-Catalyzed Non-Directed C-H Deuteration of Arenes [4]

Substrate	Catalyst System	% D Incorporation (Total)	Isolated Yield (%)
1,3-Dimethoxybenzene	Pd(OAc)₂ / N-acetylglycine	4.22	95
Anisole	Pd(OAc)₂ / N-acetylglycine	3.97	92
Butyrophenone	Pd(OAc)₂ / Ligand L7	High	88
Estrone derivative	Pd(OAc)₂ / N-acetylglycine	High	85
Tyrosine derivative	Pd(OAc)₂ / N-acetylglycine	High	89

Table 2: Iridium-Catalyzed Ortho-Directed HIE of Aromatic Esters [6]

Substrate	Catalyst	% D Incorporation (ortho)
Ethyl benzoate	[Ir(cod)(IMes)(PPh₃)][PF₆]	~20
Ethyl 4-methylbenzoate	[Ir(cod)(IMes)(PPh₃)][PF₆]	~25
Ethyl 4-(trifluoromethyl)benzoate	[Ir(cod)(IMes)(PPh₃)][PF₆]	~40
Ethyl 4-chlorobenzoate	[Ir(cod)(IMes)(PPh₃)][PF₆]	~60
Ethyl 4-methoxybenzoate	[Ir(cod)(IMes)(PPh₃)][PF₆]	~75

Table 3: Acid-Catalyzed Deuteration of Electron-Rich Aromatic Compounds [5]

Substrate	Catalyst System	% D Incorporation (Total)
1,3,5-Trimethoxybenzene	B(C₆F₅)₃ / D₂O	>95
Indole	B(C₆F₅)₃ / D₂O	>95
N-Methylindole	B(C₆F₅)₃ / D₂O	>95
Melatonin	B(C₆F₅)₃ / D₂O	High

Experimental Protocols

The following are detailed, step-by-step protocols for the key deuterium labeling methodologies discussed.

Protocol 1: Palladium-Catalyzed Non-Directed C-H Deuteration of an Arene[7]

Materials:

• Aromatic substrate (0.2 mmol)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂, 10 mol%)

• N-acetylglycine (L1, 20 mol%)

• Methyl 6-methynicotinate (L2, 30 mol%)

• 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP)

• Deuterium oxide (D₂O)

• Reaction vial with a screw cap and septum

• Magnetic stir bar

• Heating block or oil bath

Procedure:

• To a reaction vial equipped with a magnetic stir bar, add the aromatic substrate (0.2 mmol), Pd(OAc)₂ (0.02 mmol, 10 mol%), N-acetylglycine (0.04 mmol, 20 mol%), and methyl 6-methynicotinate (0.06 mmol, 30 mol%).

• Add a solvent mixture of HFIP and D₂O in a 3:7 ratio (1 M concentration with respect to the substrate).

• Seal the vial tightly with the screw cap.

• Place the vial in a preheated heating block or oil bath set to 80 °C.

• Stir the reaction mixture vigorously for 18 hours.

• After cooling to room temperature, quench the reaction by adding water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Combine the organic layers, dry over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the deuterated aromatic compound.

• Analyze the product by ¹H NMR, ²H NMR, and mass spectrometry to determine the percentage of deuterium incorporation and the isolated yield.[7]

Protocol 2: Iridium-Catalyzed Ortho-Directed HIE of an Aromatic Ester[6]

Materials:

• Aromatic ester substrate (e.g., ethyl benzoate)

• Iridium catalyst [Ir(cod)(IMes)(PPh₃)][PF₆] (5 mol%)

• Dichloromethane (DCM), anhydrous

• Deuterium gas (D₂) balloon

• Schlenk flask or a two-necked round-bottom flask

• Magnetic stir bar

• Standard Schlenk line or inert atmosphere setup

Procedure:

• Set up a Schlenk flask containing the aromatic ester substrate and the iridium catalyst (5 mol%) under an inert atmosphere (e.g., argon or nitrogen).

• Add anhydrous DCM to dissolve the reactants.

• Evacuate the flask and backfill with deuterium gas from a balloon. Repeat this process three times to ensure an atmosphere of D₂.

• Stir the reaction mixture at room temperature for the desired time (e.g., 1-24 hours). The progress of the reaction can be monitored by taking aliquots and analyzing them by ¹H NMR.

• Upon completion, vent the deuterium gas safely.

• Remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to isolate the ortho-deuterated product.

• Characterize the product and determine the extent of deuteration using ¹H NMR and mass spectrometry.[6]

Protocol 3: Acid-Catalyzed Deuteration of an Electron-Rich Aromatic Compound[5]

Materials:

• Electron-rich aromatic substrate (e.g., 1,3,5-trimethoxybenzene)

• Tris(pentafluorophenyl)borane (B(C₆F₅)₃, 10 mol%)

• Deuterium oxide (D₂O)

• Reaction vial with a screw cap

• Magnetic stir bar

• Heating block or oil bath

Procedure:

• In a reaction vial equipped with a magnetic stir bar, dissolve the aromatic substrate in D₂O.

• Add B(C₆F₅)₃ (10 mol%) to the solution.

• Seal the vial and heat the mixture at the desired temperature (e.g., 60-100 °C) for several hours to overnight, with vigorous stirring.

• Monitor the reaction progress by taking small aliquots and analyzing them by ¹H NMR.

• After the reaction is complete, cool the mixture to room temperature.

• If the product is solid, it may precipitate upon cooling and can be collected by filtration.

• If the product is soluble, extract it with a suitable organic solvent.

• Wash the organic layer with a saturated sodium bicarbonate solution to remove any acidic residue, then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the product if necessary by recrystallization or column chromatography.

• Confirm the structure and determine the deuterium incorporation level by ¹H NMR, ²H NMR, and mass spectrometry.

Mandatory Visualizations

The following diagrams, created using the DOT language for Graphviz, illustrate key workflows and decision-making processes in the field of deuterium labeling.

Caption: Workflow for integrating deuterium labeling in drug discovery.

Caption: Metabolic switching due to deuterium labeling.[2][8]

Caption: Decision tree for selecting a deuteration method.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Deuterated drugs; where are we now? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Palladium-Catalyzed Nondirected Late-Stage C–H Deuteration of Arenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Metabolic switching of drug pathways as a consequence of deuterium substitution (Technical Report) | OSTI.GOV [osti.gov]

The Gold Standard: An In-depth Technical Guide to Deuterated Internal Standards

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern analytical science, particularly within pharmaceutical development and clinical research, the pursuit of precision and accuracy is paramount. This technical guide provides a comprehensive overview of the principles, applications, and methodologies surrounding the use of deuterated internal standards. By leveraging the subtle yet significant mass difference imparted by deuterium (B1214612) substitution, these standards have become an indispensable tool for enhancing the reliability and robustness of bioanalytical assays, especially those employing mass spectrometry.

Core Principles: The Foundation of Quantitative Accuracy

A deuterated internal standard is a version of an analyte of interest where one or more hydrogen atoms have been replaced by deuterium (²H), a stable, non-radioactive isotope of hydrogen.[1][2] This seemingly minor modification results in a compound that is chemically and physically almost identical to the analyte but possesses a higher molecular weight.[2][3] This key difference allows it to be distinguished by a mass spectrometer while behaving similarly during the entire analytical process.[2]

The primary advantages of using deuterated internal standards in mass spectrometry-based bioanalysis are rooted in their ability to compensate for various sources of error:[2][4]

• Correction for Matrix Effects: Biological matrices like plasma and urine are complex mixtures that can interfere with the ionization of the target analyte, leading to ion suppression or enhancement. A co-eluting deuterated internal standard experiences these effects to the same degree as the analyte, allowing for accurate normalization of the signal.[2][5]

• Compensation for Sample Preparation Variability: Losses can occur during extraction, handling, and storage of samples. Since the deuterated standard is added at the beginning of the workflow, it experiences the same losses as the analyte, ensuring the ratio of analyte to internal standard remains constant.

• Mitigation of Instrumental Drift: The performance of analytical instruments can fluctuate over time. A deuterated internal standard provides a constant reference to normalize these variations, leading to improved accuracy and precision.[2]

Data Presentation: The Quantitative Impact

The use of deuterated internal standards demonstrably improves the quality of bioanalytical data. The following tables summarize the comparative performance of deuterated internal standards against non-deuterated (analog) internal standards and methods without an internal standard.

Table 1: Comparison of Bioanalytical Method Performance with Different Internal Standard Strategies [6]

Performance Parameter	No Internal Standard	Analog Internal Standard	Deuterated Internal Standard
Precision (%CV)	15-30%	5-15%	<5%
Accuracy (%Bias)	± 20-40%	± 10-20%	<5%
Correction for Matrix Effects	Poor	Partial	Excellent
Correction for Recovery	Poor	Partial	Excellent

Table 2: Performance Metrics in the Analysis of Testosterone (B1683101) Using Different Internal Standards [7]

Internal Standard	Regression Equation (vs. D2-Testosterone)	Correlation
D5-Testosterone	y = 0.86x + 0.04	Lower results observed
C13-Testosterone	y = 0.90x + 0.02	Closer to D2-Testosterone results

Experimental Protocols

The successful implementation of deuterated internal standards relies on well-defined and executed experimental protocols, from synthesis to analysis.

Synthesis of Deuterated Internal Standards

The introduction of deuterium into a molecule can be achieved through two primary strategies: hydrogen/deuterium (H/D) exchange and de novo chemical synthesis.

General Protocol for Hydrogen/Deuterium Exchange:

This method involves the exchange of protons for deuterons in the presence of a deuterium source.[8]

• Preparation: Dissolve the parent molecule in a suitable deuterated solvent (e.g., D₂O, methanol-d₄).

• Catalysis: Add a catalyst, such as a base (e.g., NaOD), acid, or a transition metal, to facilitate the exchange.

• Reaction: Heat the mixture for a defined period to allow for the exchange to occur at specific, non-labile positions on the molecule.

• Purification: After the reaction, purify the deuterated product using techniques like chromatography to remove any unreacted starting material and byproducts.

• Characterization: Confirm the identity, purity, and degree of deuteration using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry.

Protocol for De Novo Chemical Synthesis of Deuterated Clozapine (B1669256) (Illustrative)

• Starting Material: Begin with a deuterated precursor, for example, a deuterated aniline (B41778) derivative.

• Ullmann Coupling: React the deuterated nitro arene with 2-aminobenzoic acid to form a disubstituted aniline.

• Reduction and Cyclization: Reduce the nitro group to an amine, followed by heating to form the benzodiazepine (B76468) core.

• Activation: Treat the benzodiazepine core with a reagent like phosphorus oxychloride (POCl₃) to create a reactive intermediate.

• Final Coupling: React the intermediate with deuterated N-methylpiperazine to yield the final deuterated clozapine product.

• Purification and Characterization: Purify the product via recrystallization or chromatography and confirm its structure and isotopic enrichment.

Quantitative Analysis of Testosterone in Serum by LC-MS/MS

This protocol outlines a typical procedure for the quantification of an analyte in a biological matrix using a deuterated internal standard.[3][5][9]

• Sample Preparation:

  • To 100 µL of serum sample, add 25 µL of a deuterated internal standard solution (e.g., d3-testosterone in methanol).

  • Perform protein precipitation by adding 250 µL of acetonitrile (B52724). Vortex to mix.

  • Centrifuge the samples to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube or well plate.

  • Evaporate the solvent under a stream of nitrogen.

  • Reconstitute the dried extract in a suitable mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Column: C18 reverse-phase column.

    • Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

    • Flow Rate: A typical flow rate for analytical LC.

    • Injection Volume: 5-10 µL.

  • Mass Spectrometry (MS/MS):

    • Ionization: Electrospray ionization (ESI) in positive mode.

    • Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for both testosterone and the deuterated internal standard.

• Data Analysis:

  • Integrate the peak areas for both the analyte and the internal standard.

  • Calculate the ratio of the analyte peak area to the internal standard peak area.

  • Construct a calibration curve by plotting the peak area ratios of calibration standards against their known concentrations.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Mandatory Visualizations

Experimental Workflow for Bioanalysis

The following diagram illustrates a typical experimental workflow for the quantitative analysis of a drug in a biological matrix using a deuterated internal standard.

Bioanalytical workflow using a deuterated internal standard.

Tracing Metabolic Pathways with Deuterated Glucose

Deuterated compounds are powerful tools for tracing metabolic pathways. The following diagram illustrates the metabolic fate of [6,6-²H₂]-glucose through glycolysis.

References

• 1. Metabolic loss of deuterium from isotopically labeled glucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Clozapine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Classics in Chemical Neuroscience: Clozapine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Deuterium metabolic imaging for 3D mapping of glucose metabolism in humans with central nervous system lesions at 3T - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Clozapine synthesis - chemicalbook [chemicalbook.com]

Protocols & Analytical Methods

Application Notes: The Use of 1-Butynylbenzene-d5 as an Internal Standard in GC-MS Analysis

Introduction

Quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS) is a cornerstone of modern analytical chemistry, providing high sensitivity and selectivity for the detection and quantification of volatile and semi-volatile organic compounds. However, variations in sample preparation, injection volume, and instrument response can introduce significant errors, compromising the accuracy and precision of the results. The use of an internal standard (IS) is a widely accepted practice to correct for these variations. An ideal internal standard is a compound that is chemically similar to the analyte of interest but can be distinguished by the detector. Deuterated analogs of the target analyte, such as 1-Butynylbenzene-d5, serve as excellent internal standards because they co-elute with the non-deuterated analyte and exhibit similar ionization behavior, yet are easily differentiated by their mass-to-charge ratio (m/z) in the mass spectrometer.

This application note details the use of 1-Butynylbenzene-d5 as an internal standard for the quantification of aromatic hydrocarbons and other structurally related compounds in various matrices. The protocols and data presented herein are intended to guide researchers, scientists, and drug development professionals in the implementation of robust and reliable quantitative GC-MS methodologies.

Principle of Internal Standard Calibration

The internal standard method involves adding a known amount of a specific compound (the internal standard) to every sample, calibrator, and quality control sample. The ratio of the peak area of the analyte to the peak area of the internal standard is then plotted against the concentration of the analyte to create a calibration curve. This ratiometric approach compensates for variations in sample volume and instrument conditions that can occur between injections. Deuterated standards are particularly advantageous as they have nearly identical physicochemical properties to their non-deuterated counterparts, ensuring they behave similarly during sample extraction, derivatization, and chromatographic separation.[1][2][3]

Applications

1-Butynylbenzene-d5 is a suitable internal standard for the quantitative analysis of a range of aromatic compounds, including but not limited to:

• Environmental Monitoring: Quantification of aromatic pollutants such as benzene, toluene, ethylbenzene, and xylenes (B1142099) (BTEX) in water and soil samples.

• Industrial Hygiene: Analysis of occupational exposure to volatile organic compounds (VOCs) in air samples.

• Drug Development: Determination of residual solvents in pharmaceutical preparations.

• Forensic Science: Analysis of accelerants in arson investigations.

Experimental Protocols

Materials and Reagents

• Analytes: High-purity standards of the target aromatic compounds.

• Internal Standard: 1-Butynylbenzene-d5 solution of known concentration (e.g., 100 µg/mL in methanol).

• Solvents: GC-MS grade methanol, dichloromethane, and hexane.

• Sample Matrix: The specific matrix for the analysis (e.g., deionized water, blank soil, etc.).

Instrumentation

• Gas Chromatograph: Agilent 8890 GC System (or equivalent) equipped with a split/splitless injector.

• Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent).

• GC Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent).

Sample Preparation

• Calibration Standards: Prepare a series of calibration standards by spiking the appropriate matrix with known concentrations of the target analytes. A fixed concentration of the 1-Butynylbenzene-d5 internal standard is added to each calibration standard.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations in the same manner as the calibration standards.

• Sample Extraction (for solid or liquid matrices):

  • Liquid-Liquid Extraction (LLE): For aqueous samples, add a known volume of the sample to a vial. Add the internal standard solution and an appropriate extraction solvent (e.g., dichloromethane). Vortex vigorously and allow the layers to separate. Collect the organic layer for analysis.

  • Solid Phase Extraction (SPE): For complex matrices, an SPE cleanup step may be necessary to remove interferences. The internal standard should be added before the extraction process.

• Final Sample Preparation: Transfer the final extract or prepared standard to a 2 mL autosampler vial for GC-MS analysis.

GC-MS Parameters

Parameter	Value
GC Inlet
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Splitless
Oven Program
Initial Temperature	40 °C, hold for 2 min
Ramp Rate	10 °C/min to 200 °C
Hold Time	2 min
Column
Column Flow	1.2 mL/min (Helium)
Mass Spectrometer
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Quadrupole Temp	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) Parameters

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Analyte (e.g., Butynylbenzene)	130	115	102
1-Butynylbenzene-d5 (IS)	135	120	107

Data Presentation

Calibration Curve

A calibration curve is constructed by plotting the peak area ratio (Analyte Area / IS Area) against the analyte concentration. The linearity of the curve is assessed by the coefficient of determination (R²).

Analyte Conc. (ng/mL)	Analyte Peak Area	IS Peak Area	Area Ratio (Analyte/IS)
1	15,234	1,510,876	0.010
5	76,170	1,525,432	0.050
10	153,876	1,515,321	0.102
50	775,432	1,530,987	0.506
100	1,543,987	1,521,654	1.015
R²	\multicolumn{3}{c	}{0.9995 }

Precision and Accuracy

The precision and accuracy of the method are evaluated by analyzing replicate QC samples at different concentrations.

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%RSD)
Low	5	4.85	97.0	4.2
Medium	50	51.2	102.4	2.8
High	100	98.9	98.9	1.5

Visualizations

Caption: Workflow for quantitative GC-MS analysis using an internal standard.

Conclusion

The use of 1-Butynylbenzene-d5 as an internal standard provides a reliable and robust method for the quantitative analysis of aromatic hydrocarbons and other related compounds by GC-MS. Its chemical similarity to the target analytes ensures that it effectively corrects for variations in sample preparation and instrument performance, leading to high accuracy and precision. The protocols outlined in this application note can be adapted for a wide range of matrices and applications, making it a valuable tool for researchers and analytical chemists.

References

• 1. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selecting an appropriate isotopic internal standard for gas chromatography/mass spectrometry analysis of drugs of abuse--pentobarbital example - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 1-Butynylbenzene-d5 as an Internal Standard in the Analysis of Environmental Samples

Application Note

Introduction

The accurate quantification of organic pollutants in complex environmental matrices is a critical challenge in environmental monitoring and risk assessment. Gas chromatography-mass spectrometry (GC-MS) is a powerful and widely used analytical technique for the identification and quantification of a broad range of environmental contaminants, including volatile organic compounds (VOCs) and semi-volatile organic compounds (SVOCs).[1][2][3][4] The use of internal standards is essential for achieving high accuracy and precision in quantitative GC-MS analysis by correcting for variations in sample preparation, extraction efficiency, and instrument response.[5][6][7]

Deuterated compounds, which are stable isotope-labeled analogs of target analytes, are considered the gold standard for internal standards in mass spectrometry-based methods.[5][8][9] Their chemical and physical properties are nearly identical to their non-labeled counterparts, ensuring they behave similarly during sample processing and analysis, while their mass difference allows for clear differentiation by the mass spectrometer.

This application note describes a hypothetical protocol for the use of 1-Butynylbenzene-d5 as an internal standard for the quantification of a selected group of aromatic hydrocarbons in water samples using GC-MS. While specific applications of 1-Butynylbenzene-d5 are not widely documented, its structural similarity to several common environmental pollutants makes it a theoretically suitable internal standard.

Principle

1-Butynylbenzene-d5 is added to environmental water samples at a known concentration prior to sample preparation and analysis. The samples are then extracted using a suitable technique, such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE), to isolate the target analytes and the internal standard. The extract is then analyzed by GC-MS. The target analytes are quantified by comparing their peak areas to the peak area of 1-Butynylbenzene-d5.

Target Analytes

A representative list of target analytes for which 1-Butynylbenzene-d5 could serve as a suitable internal standard includes:

• Benzene

• Toluene

• Ethylbenzene

• Xylenes (o-, m-, p-)

• Styrene

• Cumene

• Propylbenzene

Experimental Workflow

References

• 1. Buyer's Guide: GC-MS for Monitoring Environmental Pollutants | Labcompare.com [labcompare.com]
• 2. Modern developments in gas chromatography-mass spectrometry-based environmental analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pharmacyjournal.org [pharmacyjournal.org]
• 4. Gas chromatography–mass spectrometry - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. dl.astm.org [dl.astm.org]
• 8. researchgate.net [researchgate.net]
• 9. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]

Application Notes and Protocols: The Role of 1-Butynylbenzene-d5 in Pharmacokinetic Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

In the realm of drug discovery and development, a thorough understanding of a compound's pharmacokinetic (PK) profile is paramount. Pharmacokinetics, the study of how an organism affects a drug, involves assessing its absorption, distribution, metabolism, and excretion (ADME). Accurate quantification of drug concentrations in biological matrices is the foundation of these studies. The use of stable isotope-labeled internal standards in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for bioanalysis due to its high sensitivity, specificity, and accuracy.[1][2]

Deuterated compounds, such as 1-Butynylbenzene-d5, are ideal internal standards.[1] The substitution of hydrogen with deuterium (B1214612) results in a molecule with nearly identical physicochemical properties to the non-deuterated analyte but with a different mass.[3] This allows it to co-elute with the analyte during chromatography and experience similar ionization efficiency and potential matrix effects in the mass spectrometer, enabling reliable correction for variations during sample processing and analysis.[4] The stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond, known as the kinetic isotope effect, can also slow metabolism at the site of deuteration, a principle leveraged in designing "soft spots" in new drug candidates to improve their metabolic stability.[3][5][6][7]

This document provides detailed application notes and a synthesized protocol for the use of 1-Butynylbenzene-d5 as an internal standard in a hypothetical pharmacokinetic study of its non-deuterated analog, 1-Butynylbenzene.

Experimental Protocols

This section outlines a representative protocol for the quantification of 1-Butynylbenzene in plasma using 1-Butynylbenzene-d5 as an internal standard.

1. Sample Preparation: Protein Precipitation

Protein precipitation is a common and straightforward method for extracting small molecules from plasma samples.

• Reagents and Materials:

  • Blank plasma

  • 1-Butynylbenzene stock solution (1 mg/mL in methanol)

  • 1-Butynylbenzene-d5 (Internal Standard, IS) working solution (100 ng/mL in methanol)

  • Acetonitrile (B52724) (ACN) with 0.1% formic acid (Precipitation Solution)

  • Microcentrifuge tubes (1.5 mL)

  • Vortex mixer

  • Centrifuge

• Protocol:

  • Pipette 50 µL of plasma sample, calibration standard, or quality control (QC) sample into a microcentrifuge tube.

  • Add 10 µL of the 1-Butynylbenzene-d5 internal standard working solution (100 ng/mL) to all tubes except for the blank matrix samples.

  • Vortex briefly to mix.

  • Add 200 µL of cold acetonitrile (with 0.1% formic acid) to precipitate the plasma proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Carefully transfer 150 µL of the supernatant to a clean autosampler vial.

  • Inject 5 µL into the LC-MS/MS system.

2. LC-MS/MS Analysis

• Instrumentation: A triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography (HPLC) system.

• Chromatographic Conditions:

  • Column: Kinetex C8 (2.6 µm, 2.1 × 100 mm)[8]

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile[9]

  • Flow Rate: 0.4 mL/min[8]

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

  • Gradient Elution:

    Time (min)	% Mobile Phase B
    0.0	30
    2.5	95
    3.5	95
    3.6	30

    | 5.0 | 30 |

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Detection Mode: Multiple Reaction Monitoring (MRM)

  • Ion Source Parameters:

    • Capillary Voltage: 3.5 kV

    • Source Temperature: 150°C

    • Desolvation Temperature: 400°C

    • Desolvation Gas Flow: 800 L/hr

    • Cone Gas Flow: 50 L/hr

Data Presentation

Table 1: Optimized MS/MS Parameters for 1-Butynylbenzene and 1-Butynylbenzene-d5 (IS)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
1-Butynylbenzene	131.1	91.1	0.1	25	15
1-Butynylbenzene-d5 (IS)	136.1	96.1	0.1	25	15

Table 2: Bioanalytical Method Validation Summary

This table summarizes the typical parameters and acceptance criteria for validating a bioanalytical method as per regulatory guidelines.

Parameter	Acceptance Criteria
Linearity	Correlation coefficient (r²) ≥ 0.99
Accuracy	Within ±15% of the nominal concentration (±20% at the Lower Limit of Quantification, LLOQ)
Precision	Coefficient of Variation (CV) ≤ 15% (≤ 20% at LLOQ)
Recovery	Consistent and reproducible
Matrix Effect	Internal standard normalized matrix factor CV ≤ 15%[9]
Stability	Analyte stable under expected storage and processing conditions
Carryover	Analyte response in a blank sample following a high concentration sample should be ≤ 20% of the LLOQ response.[9]

Table 3: Representative Calibration Curve Data

Nominal Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	1,520	148,500	0.0102
5	7,850	151,200	0.0519
10	14,980	149,800	0.1000
50	76,200	150,100	0.5077
100	151,300	149,500	1.0120
500	755,400	150,800	5.0093
1000	1,502,000	149,900	10.0200

Visualizations

Caption: Experimental workflow for a pharmacokinetic study.

Caption: The role of an internal standard in correcting for analytical variability.

References

• 1. researchgate.net [researchgate.net]
• 2. Bioanalysis in drug discovery and development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Metabolic switching of drug pathways as a consequence of deuterium substitution (Technical Report) | OSTI.GOV [osti.gov]
• 6. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Development and evaluation of a liquid chromatography-tandem mass spectrometry method for simultaneous measurement of toxic aldehydes from brain tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development of a sensitive LC-MS/MS assay to support human microdose study for an oral agonist of the GLP-1 receptor - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of a Model Aromatic Compound Using a Deuterated Internal Standard by LC-MS/MS

Abstract

This application note describes a detailed protocol for the development of a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of a model nonpolar aromatic compound, n-butylbenzene, in human plasma. The method utilizes 1-Butynylbenzene-d5 as a stable isotope-labeled internal standard (SIL-IS) to ensure accuracy and precision. A straightforward liquid-liquid extraction (LLE) procedure is employed for sample preparation, followed by chromatographic separation on a reversed-phase C18 column and detection using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode. This protocol is intended for researchers, scientists, and drug development professionals requiring a reliable bioanalytical method for similar small aromatic molecules.

Introduction

In drug discovery and development, the accurate quantification of small molecules in biological matrices is crucial for pharmacokinetic and toxicokinetic studies.[1] LC-MS/MS is a powerful and widely adopted technique for such bioanalytical applications due to its high sensitivity, selectivity, and speed.[2] The use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard in quantitative LC-MS/MS as it effectively compensates for variability in sample preparation, chromatography, and ionization.[3][4] A SIL-IS has nearly identical physicochemical properties to the analyte, ensuring similar behavior during extraction and co-elution, which helps to correct for matrix effects and improves method reliability.[5]

Experimental Protocols

Materials and Reagents

• Analytes and Internal Standard: n-Butylbenzene (≥99%), 1-Butynylbenzene-d5 (custom synthesis, 99 atom % D)

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade), Methyl tert-butyl ether (MTBE, HPLC grade)

• Biological Matrix: Pooled human plasma (K2EDTA)

• Equipment: Analytical balance, vortex mixer, centrifuge, positive pressure manifold, 96-well deep-well plates, autosampler vials.

Sample Preparation: Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction is a common sample preparation technique that partitions analytes from an aqueous sample into an immiscible organic solvent based on polarity.[6]

• Spiking: To 100 µL of human plasma in a 2 mL centrifuge tube, add 10 µL of the internal standard working solution (1-Butynylbenzene-d5 at 100 ng/mL in 50:50 Methanol:Water). For calibration standards and quality control samples, add the appropriate volume of n-butylbenzene working solution. For blank samples, add 10 µL of 50:50 Methanol:Water.

• Vortex: Briefly vortex the samples for 10 seconds to ensure homogeneity.

• Extraction: Add 600 µL of MTBE to each tube.

• Mixing: Cap and vortex vigorously for 2 minutes to ensure thorough mixing and extraction of the analyte and internal standard into the organic phase.

• Centrifugation: Centrifuge the samples at 4000 x g for 10 minutes at 4°C to separate the organic and aqueous layers.

• Transfer: Carefully transfer the upper organic layer (approximately 550 µL) to a clean 96-well deep-well plate.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 200 µL of the mobile phase (80:20 Acetonitrile:Water with 0.1% Formic Acid). Mix thoroughly by vortexing.

• Analysis: Transfer the reconstituted sample to autosampler vials for LC-MS/MS analysis.

LC-MS/MS Method

For nonpolar to moderately polar compounds like aromatic hydrocarbons, reversed-phase chromatography is the preferred separation technique.[7][8] Atmospheric Pressure Chemical Ionization (APCI) is often more suitable than Electrospray Ionization (ESI) for less polar and more volatile compounds, as it provides efficient gas-phase ionization.[9][10]

• LC System: Shimadzu Nexera or equivalent

• Mass Spectrometer: SCIEX Triple Quad™ 6500+ or equivalent

• Column: Phenomenex Kinetex® C18, 2.6 µm, 100 x 2.1 mm

• Column Temperature: 40°C

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient Elution:

  • 0.0-0.5 min: 60% B

  • 0.5-2.5 min: Ramp to 95% B

  • 2.5-3.5 min: Hold at 95% B

  • 3.5-3.6 min: Return to 60% B

  • 3.6-5.0 min: Equilibrate at 60% B

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI), positive ion mode

• Source Temperature: 400°C

• Curtain Gas (CUR): 30 psi

• Ion Source Gas 1 (GS1): 50 psi

• Ion Source Gas 2 (GS2): 50 psi

• Collision Gas (CAD): Medium

• Detection Mode: Multiple Reaction Monitoring (MRM)

Data Presentation

The following table summarizes the optimized MRM parameters for the quantification of n-butylbenzene and the internal standard, 1-Butynylbenzene-d5. The precursor ion for both compounds is the molecular ion [M+H]+. The product ions are selected based on characteristic fragmentation patterns of aromatic compounds, such as the loss of alkyl chains or fragmentation of the benzene (B151609) ring.[11][12] Collision energies are optimized to maximize the signal intensity of the product ions.[13][14]

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Declustering Potential (DP) (V)	Collision Energy (CE) (eV)	Cell Exit Potential (CXP) (V)
n-Butylbenzene (Quantifier)	135.2	91.1	100	80	25	12
n-Butylbenzene (Qualifier)	135.2	77.1	100	80	35	10
1-Butynylbenzene-d5 (IS)	140.2	122.2	100	85	28	14

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol, from sample receipt to final data analysis.

A flowchart of the LC-MS/MS experimental workflow.

Conclusion

This application note presents a detailed and robust LC-MS/MS method for the quantification of n-butylbenzene in human plasma using 1-Butynylbenzene-d5 as an internal standard. The protocol, which includes a simple liquid-liquid extraction and a rapid chromatographic separation, is designed to be sensitive, selective, and reliable. The provided methodologies and parameters can serve as a valuable starting point for researchers developing quantitative assays for other small, nonpolar aromatic compounds in complex biological matrices.

References

• 1. drugtargetreview.com [drugtargetreview.com]
• 2. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. biopharmaservices.com [biopharmaservices.com]
• 5. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 6. Current developments of bioanalytical sample preparation techniques in pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Reversed phase liquid chromatography of organic hydrocarbons with water as the mobile phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Reversed Phase HPLC Columns | Phenomenex [phenomenex.com]
• 9. Electrospray and APCI Mass Analysis | AxisPharm [axispharm.com]
• 10. Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI - MetwareBio [metwarebio.com]
• 11. image diagram mass spectrum of benzene fragmentation pattern of ions for analysis and identification of benzene doc brown's advanced organic chemistry revision notes [docbrown.info]
• 12. GCMS Section 6.9.5 [people.whitman.edu]
• 13. scispace.com [scispace.com]
• 14. 4 Steps to Successful Compound Optimization on LC-MS/MS | Technology Networks [technologynetworks.com]

Application Notes and Protocols: 1-Butynylbenzene-d5 as a Tracer in Metabolic Pathway Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deuterated compounds serve as invaluable tools in drug discovery and development, primarily as tracers to elucidate metabolic pathways and pharmacokinetic profiles. The incorporation of deuterium, a stable heavy isotope of hydrogen, into a drug molecule can influence its metabolic fate, often leading to a slower rate of metabolism due to the kinetic isotope effect. This property makes deuterated compounds like 1-butynylbenzene-d5 excellent probes for investigating the activity of drug-metabolizing enzymes, particularly the cytochrome P450 (CYP) superfamily.

1-Butynylbenzene-d5, a deuterated analog of 1-butynylbenzene, is a useful tool for studying the metabolism of xenobiotics containing an alkylbenzene moiety. The terminal alkyne group also makes it a potential mechanism-based inhibitor of CYP enzymes, where the enzyme metabolizes the substrate to a reactive intermediate that covalently binds to and inactivates the enzyme. These application notes provide an overview of the utility of 1-butynylbenzene-d5 in metabolic studies and detailed protocols for its use.

Applications

• Metabolic Pathway Elucidation: 1-Butynylbenzene-d5 can be used as a tracer to identify the metabolites of alkylbenzenes formed by CYP enzymes. By tracking the deuterated phenyl group, researchers can distinguish between metabolites of the probe and other endogenous or exogenous compounds.

• Reaction Phenotyping: This tracer can help identify the specific CYP isoforms responsible for the metabolism of 1-butynylbenzene and, by extension, other structurally related compounds.

• Mechanism-Based Inhibition Studies: The butynyl group can be oxidized by CYP enzymes to a reactive ketene (B1206846) intermediate, which can then acylate the apoprotein or heme of the enzyme, leading to its inactivation.[1][2][3] Studying this process can provide insights into the active site topology and catalytic mechanism of the involved CYP isoforms.

• Kinetic Isotope Effect Studies: Comparing the rate of metabolism of 1-butynylbenzene-d5 with its non-deuterated counterpart can reveal the rate-limiting steps in the metabolic pathway.

Metabolic Pathways of Structurally Related Compounds

The metabolism of benzene (B151609), catalyzed by CYP2E1, is significantly more efficient at lower concentrations.[4] The principal metabolites of benzene are phenol (B47542) and hydroquinone (B1673460).[4] Further metabolism can lead to the formation of other hydroxylated and conjugated products. The presence of an alkyl side chain, as in 1-butynylbenzene, can shift the site of metabolism towards the alkyl group, a process known as alkyl side chain oxidation.[6][7]

The metabolic activation of compounds with terminal acetylene (B1199291) groups by CYP enzymes can lead to the formation of a reactive ketene intermediate, which is a key step in mechanism-based inhibition.[1][2][3]

Quantitative Data: Kinetic Parameters of Benzene Metabolism by CYP Isoforms

The following table summarizes the apparent kinetic parameters for benzene metabolism by key CYP isoforms from mouse liver microsomes. This data provides a baseline for understanding the potential interactions of 1-butynylbenzene-d5 with these enzymes.

CYP Isoform	Substrate	Km (µM)	Vmax (pmol/mg protein/min)	Source
Wild-type (primarily CYP2E1)	Benzene	30.4	25.3	[8]
CYP2E1 Knockout (primarily CYP2F2)	Benzene	1.9	0.5	[8]
Wild-type (lung)	Benzene	2.3	0.9	[8]
CYP2E1 Knockout (lung)	Benzene	3.7	1.2	[8]

Experimental Protocols

Protocol 1: In Vitro Metabolism of 1-Butynylbenzene-d5 using Liver Microsomes

Objective: To determine the metabolic profile of 1-butynylbenzene-d5 and identify the major metabolites formed by liver microsomal enzymes.

Materials:

• 1-Butynylbenzene-d5

• Pooled human liver microsomes (or from other species of interest)

• NADPH regenerating system (e.g., G6P, G6PDH, and NADP+)

• Potassium phosphate (B84403) buffer (0.1 M, pH 7.4)

• Acetonitrile (ACN)

• Methanol (MeOH)

• LC-MS/MS system

Procedure:

• Incubation Mixture Preparation: In a microcentrifuge tube, prepare the incubation mixture containing:

  • Potassium phosphate buffer (to final volume)

  • Liver microsomes (final concentration 0.5 mg/mL)

  • 1-Butynylbenzene-d5 (in a small volume of organic solvent, e.g., MeOH; final concentration range 1-100 µM)

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation of Reaction: Start the metabolic reaction by adding the NADPH regenerating system.

• Incubation: Incubate at 37°C for a specified time (e.g., 0, 5, 15, 30, 60 minutes) with gentle shaking.

• Termination of Reaction: Stop the reaction by adding an equal volume of ice-cold acetonitrile.

• Protein Precipitation: Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes to precipitate the proteins.

• Sample Analysis: Transfer the supernatant to an autosampler vial for LC-MS/MS analysis to identify and quantify the parent compound and its metabolites.

Protocol 2: CYP Isoform Phenotyping using Recombinant Human CYPs

Objective: To identify the specific human CYP isoforms responsible for the metabolism of 1-butynylbenzene-d5.

Materials:

• 1-Butynylbenzene-d5

• Recombinant human CYP enzymes (e.g., CYP1A2, CYP2B6, CYP2C9, CYP2C19, CYP2D6, CYP2E1, CYP3A4) co-expressed with cytochrome P450 reductase

• Other materials as listed in Protocol 1

Procedure:

• Follow the procedure outlined in Protocol 1, but replace the pooled liver microsomes with individual recombinant human CYP enzymes.

• Incubate 1-butynylbenzene-d5 with each CYP isoform separately.

• Analyze the formation of metabolites for each reaction. The isoforms that produce the highest levels of metabolites are the primary enzymes responsible for its metabolism.

Protocol 3: Mechanism-Based Inhibition (MBI) Assay (IC50 Shift Assay)

Objective: To determine if 1-butynylbenzene-d5 is a time-dependent inhibitor of specific CYP isoforms.

Materials:

• 1-Butynylbenzene-d5

• Pooled human liver microsomes or recombinant CYP enzymes

• A probe substrate for the CYP isoform of interest (e.g., phenacetin (B1679774) for CYP1A2, bupropion (B1668061) for CYP2B6, chlorzoxazone (B1668890) for CYP2E1)

• NADPH regenerating system

• Potassium phosphate buffer (0.1 M, pH 7.4)

• Acetonitrile

Procedure:

• Pre-incubation Phase:

  • Prepare two sets of incubations.

  • Set 1 (No Pre-incubation): Incubate microsomes, buffer, and 1-butynylbenzene-d5 (at various concentrations) for 0 minutes before adding the probe substrate and NADPH.

  • Set 2 (Pre-incubation): Pre-incubate microsomes, buffer, and 1-butynylbenzene-d5 (at various concentrations) with the NADPH regenerating system for a set time (e.g., 30 minutes) at 37°C.

• Metabolic Reaction Phase:

  • To both sets of incubations, add the specific probe substrate for the CYP isoform being tested.

  • Incubate for a short period (e.g., 5-10 minutes) during which the formation of the probe substrate's metabolite is linear.

• Termination and Analysis:

  • Terminate the reactions with ice-cold acetonitrile.

  • Process the samples as described in Protocol 1.

  • Analyze the formation of the probe substrate's metabolite by LC-MS/MS.

• Data Analysis:

  • Calculate the IC50 value (the concentration of 1-butynylbenzene-d5 that causes 50% inhibition of the probe substrate metabolism) for both the 0-minute and 30-minute pre-incubation conditions.

  • A significant shift (decrease) in the IC50 value after pre-incubation indicates time-dependent inhibition.

Visualizations

Caption: Proposed metabolic pathway for benzene.

Caption: In vitro metabolism experimental workflow.

Caption: Logic for identifying mechanism-based inhibition.

References

• 1. Cytochrome p450 enzymes mechanism based inhibitors: common sub-structures and reactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cytochrome P450 Family 1 Inhibitors and Structure-Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Benzene metabolism by reconstituted cytochromes P450 2B1 and 2E1 and its modulation by cytochrome b5, microsomal epoxide hydrolase, and glutathione transferases: evidence for an important role of microsomal epoxide hydrolase in the formation of hydroquinone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cytochromes P450 in benzene metabolism and involvement of their metabolites and reactive oxygen species in toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. edepot.wur.nl [edepot.wur.nl]
• 7. research.wur.nl [research.wur.nl]
• 8. Kinetic factors involved in the metabolism of benzene in mouse lung and liver - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Protocol for Spiking Samples with 1-Butynylbenzene-d5 for Accurate Quantitation by Isotope Dilution Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate and precise quantification of analytes in complex matrices is a critical challenge in environmental analysis, clinical research, and pharmaceutical development. Isotope dilution mass spectrometry (IDMS) is a powerful technique that provides high accuracy and precision by using a stable isotope-labeled internal standard.[1][2] This internal standard, which is chemically identical to the analyte but has a different mass, is added to the sample at the beginning of the analytical workflow. This allows for the correction of analyte losses during sample preparation and variations in instrument response.[1][3]

1-Butynylbenzene-d5 is a deuterated analog of 1-butynylbenzene and serves as an excellent internal standard for the quantification of volatile organic compounds (VOCs) and other aromatic compounds by gas chromatography-mass spectrometry (GC-MS). Its physicochemical properties are nearly identical to its non-deuterated counterpart, ensuring it behaves similarly throughout the extraction, chromatography, and ionization processes. This application note provides a detailed protocol for spiking various sample matrices with 1-Butynylbenzene-d5 for accurate quantitative analysis.

Principle of Isotope Dilution Mass Spectrometry

The core principle of IDMS lies in the addition of a known amount of an isotopically labeled standard (e.g., 1-Butynylbenzene-d5) to a sample containing the analyte of interest (e.g., 1-butynylbenzene or other similar aromatic compounds). The ratio of the signal intensity of the native analyte to the isotopically labeled standard is then measured by a mass spectrometer. Since the analyte and the internal standard are affected proportionally by sample preparation and analysis variables, this ratio remains constant, enabling highly accurate quantification.[1][2]

Experimental Protocols

Materials and Reagents

• 1-Butynylbenzene-d5 Stock Solution: 1000 µg/mL in methanol (B129727)

• Working Standard Solutions: Prepared by serial dilution of the stock solution in methanol to concentrations of 100 µg/mL, 10 µg/mL, and 1 µg/mL.

• Solvents: Methanol (HPLC grade), Dichloromethane (B109758) (GC grade), n-Hexane (GC grade)

• Sample Matrices: Deionized water, Soil (e.g., sandy loam), Plasma

• Extraction Supplies: Volumetric flasks, pipettes, vials with PTFE-lined septa, centrifuge, vortex mixer, solid-phase extraction (SPE) cartridges (if applicable).

Sample Spiking Protocol

The following protocols are provided as a general guideline and may require optimization based on the specific sample matrix and analytical instrumentation.

1. Aqueous Samples (e.g., Water)

• Sample Collection: Collect water samples in clean, amber glass vials with PTFE-lined septa to minimize headspace.

• Spiking:

  • To a 10 mL aliquot of the water sample in a 15 mL vial, add a known volume of the 1-Butynylbenzene-d5 working standard solution. The final concentration of the internal standard should be in the mid-range of the calibration curve (e.g., 10 µg/L).

  • For a 10 µg/L final concentration, add 100 µL of the 1 µg/mL working standard.

• Equilibration: Cap the vial and vortex for 30 seconds to ensure thorough mixing. Allow the sample to equilibrate for at least 15 minutes at room temperature.

• Extraction: Proceed with the appropriate extraction method, such as liquid-liquid extraction with dichloromethane or solid-phase extraction.

2. Solid Samples (e.g., Soil, Sediment)

• Sample Preparation: Weigh approximately 5 g of the homogenized soil sample into a 20 mL vial.

• Spiking:

  • Add a known volume of the 1-Butynylbenzene-d5 working standard solution directly onto the soil. The final concentration should be appropriate for the expected analyte concentration range (e.g., 20 µg/kg).

  • For a 20 µg/kg final concentration in a 5 g sample, add 100 µL of the 1 µg/mL working standard.

• Equilibration: Cap the vial and vortex for 1 minute to distribute the standard. Allow the sample to equilibrate for at least 30 minutes.

• Extraction: Add an appropriate extraction solvent (e.g., 10 mL of a 1:1 mixture of acetone (B3395972) and n-hexane) and proceed with the chosen extraction technique (e.g., sonication, pressurized fluid extraction).

3. Biological Samples (e.g., Plasma)

• Sample Thawing: Thaw frozen plasma samples at room temperature.

• Spiking:

  • To 1 mL of plasma in a microcentrifuge tube, add a known volume of the 1-Butynylbenzene-d5 working standard solution (e.g., 10 µL of the 1 µg/mL working standard for a final concentration of 10 ng/mL).

• Protein Precipitation: Add 2 mL of cold acetonitrile, vortex for 1 minute, and centrifuge at 10,000 rpm for 10 minutes to precipitate proteins.

• Extraction: Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable solvent for GC-MS analysis.

GC-MS Analysis

The following are suggested starting parameters for GC-MS analysis. Optimization will be necessary for specific instruments and applications.

Parameter	Value
Gas Chromatograph	Agilent 8890 GC or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injection Volume	1 µL
Inlet Temperature	250°C
Injection Mode	Splitless
Oven Program	40°C (hold 2 min), ramp to 280°C at 10°C/min, hold 5 min
Carrier Gas	Helium at 1.0 mL/min
Mass Spectrometer	Agilent 5977B MSD or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)
Quantification Ions	1-Butynylbenzene: m/z 130 (Quantifier), 115 (Qualifier)
1-Butynylbenzene-d5: m/z 135 (Quantifier), 120 (Qualifier)

Data Presentation

The use of 1-Butynylbenzene-d5 as an internal standard significantly improves the accuracy and precision of quantitative measurements. The following tables present hypothetical data to illustrate the expected performance.

Table 1: Calibration Curve Data for 1-Butynylbenzene using 1-Butynylbenzene-d5 as an Internal Standard

Calibration Level	Analyte Conc. (µg/L)	IS Conc. (µg/L)	Analyte Peak Area	IS Peak Area	Response Ratio (Analyte Area / IS Area)
1	1.0	10	15,234	150,123	0.101
2	5.0	10	76,170	151,500	0.503
3	10.0	10	153,000	152,300	1.005
4	25.0	10	380,500	151,000	2.520
5	50.0	10	755,000	150,500	5.017
R²	0.9998

Table 2: Recovery and Precision Data for Spiked Water Samples

Sample ID	Spiked Conc. (µg/L)	Measured Conc. (µg/L)	Recovery (%)	RSD (%) (n=3)
QC Low	2.0	1.95	97.5	4.2
QC Mid	20.0	20.5	102.5	2.8
QC High	40.0	39.2	98.0	3.5

Experimental Workflow and Signaling Pathway Diagrams

Caption: General experimental workflow for sample analysis using an internal standard.

Caption: Logical relationship demonstrating the role of the internal standard.

Conclusion

The use of 1-Butynylbenzene-d5 as an internal standard in conjunction with isotope dilution mass spectrometry provides a robust and reliable method for the accurate quantification of volatile aromatic compounds in a variety of complex matrices. The protocol outlined in this application note serves as a comprehensive guide for researchers, scientists, and drug development professionals to implement this technique in their analytical workflows, leading to high-quality, defensible data. Proper optimization of the spiking, extraction, and instrumental parameters for specific applications is crucial for achieving the best results.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Isotope dilution determination of polycyclic aromatic hydrocarbons in olive pomace oil by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analysis of polycyclic aromatic hydrocarbons in metered dose inhaler drug formulations by isotope dilution gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1-Butynylbenzene-d5 in NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential uses of 1-Butynylbenzene-d5 in Nuclear Magnetic Resonance (NMR) spectroscopy. While specific literature on this deuterated compound is not abundant, its applications can be inferred from the well-established use of similar deuterated molecules in NMR-based research. This document outlines key applications, detailed experimental protocols, and expected data based on the known properties of deuterated aromatic compounds and alkynes.

Introduction to 1-Butynylbenzene-d5 in NMR

1-Butynylbenzene-d5 is an isotopologue of 1-Butynylbenzene where the five hydrogen atoms on the phenyl group are replaced with deuterium (B1214612) atoms. This selective deuteration provides significant advantages in ¹H and ¹³C NMR spectroscopy. In ¹H NMR, the deuterated aromatic ring becomes essentially "silent," which drastically simplifies the spectrum and eliminates the complex aromatic signals. This feature makes it a valuable tool for various NMR applications, particularly in quantitative analysis (qNMR) and for studying reaction mechanisms.

Key Applications

Internal Standard for Quantitative ¹H NMR (qNMR)

The primary application of 1-Butynylbenzene-d5 is as an internal standard for quantitative ¹H NMR analysis.[1] An ideal internal standard should have signals that do not overlap with the analyte signals, be chemically inert, and have a known concentration and purity.[2] The absence of aromatic proton signals in 1-Butynylbenzene-d5 prevents potential overlap with the analyte's aromatic resonances, a common issue with non-deuterated standards.[3] The remaining signals from the butynyl group (a quartet and a triplet) are in a region of the spectrum that is often less crowded, providing clear, well-resolved peaks for accurate integration.[4]

Advantages:

• Reduced Signal Overlap: The deuterated phenyl ring eliminates complex aromatic signals between ~7-8 ppm.

• Chemical Stability: The compound is chemically stable and unlikely to react with a wide range of analytes or solvents.[1]

• Solubility: It is soluble in common deuterated organic solvents used for NMR.[1]

Mechanistic Studies and Isotope Effects

Deuterium labeling is a powerful technique for elucidating reaction mechanisms.[5] 1-Butynylbenzene-d5 can be used as a reactant or a tracer to follow the fate of the phenylbutynyl moiety in a chemical or biological transformation. The deuterium atoms serve as a label that can be tracked by ²H NMR or mass spectrometry.

Additionally, the presence of deuterium in the phenyl ring induces small changes in the chemical shifts of nearby nuclei, known as deuterium isotope effects.[6][7] These effects, typically small upfield shifts in ¹³C NMR, can provide subtle structural and electronic information about the molecule and its environment.[8]

Data Presentation

Table 1: Ideal Properties of a qNMR Internal Standard

Property	Requirement	How 1-Butynylbenzene-d5 Meets the Requirement
Purity	High purity (≥99%) with accurate certification.[1]	Can be synthesized to high purity; purity must be certified.
Stability	Chemically inert, non-volatile, and non-hygroscopic.[2]	Generally stable under typical NMR conditions.
Solubility	Soluble in the deuterated solvent used for the analysis.[1]	Soluble in common organic NMR solvents (e.g., CDCl₃, Acetone-d₆).
Signal Simplicity	Few, sharp signals that do not overlap with the analyte.[2]	The ¹H NMR spectrum is simplified to a quartet and a triplet from the butyl chain, avoiding the aromatic region.
Known Concentration	Can be accurately weighed to prepare a standard solution of known concentration.[1]	As a stable solid or liquid, it can be weighed with high precision.

Table 2: Expected ¹H and ¹³C NMR Chemical Shifts

Note: Data for 1-Butynylbenzene-d5 is predicted based on 1-Butynylbenzene and known deuterium isotope effects. Actual values may vary.

Nucleus	Position	1-Butynylbenzene (¹H)	1-Butynylbenzene-d5 (¹H)	1-Butynylbenzene (¹³C)	1-Butynylbenzene-d5 (¹³C)
¹H	Phenyl	~7.2-7.4 ppm (m)	Absent	-	-
¹H	-CH₂- (propargylic)	~2.4 ppm (q)	~2.4 ppm (q)	-	-
¹H	-CH₃	~1.2 ppm (t)	~1.2 ppm (t)	-	-
¹³C	Phenyl (ipso)	~123 ppm	~123 ppm (slight upfield shift)
¹³C	Phenyl (ortho, meta, para)	~128-132 ppm	~128-132 ppm (slight upfield shifts)
¹³C	Alkyne (C≡C-Ph)	~81 ppm	~81 ppm
¹³C	Alkyne (C≡C-Et)	~85 ppm	~85 ppm
¹³C	-CH₂-	~13 ppm	~13 ppm
¹³C	-CH₃	~14 ppm	~14 ppm

Experimental Protocols

Protocol 1: Quantitative ¹H NMR (qNMR) using 1-Butynylbenzene-d5 as an Internal Standard

This protocol outlines the steps for determining the purity or concentration of an analyte using 1-Butynylbenzene-d5 as an internal standard.[4][9]

1. Materials and Preparation:

• Analyte of interest.
• 1-Butynylbenzene-d5 (Internal Standard, IS) of certified purity.
• High-purity deuterated NMR solvent (e.g., CDCl₃, DMSO-d₆).
• High-precision analytical balance.
• Class A volumetric flasks and pipettes.
• NMR tubes.

2. Sample Preparation:

• Accurately weigh a specific amount of the analyte (e.g., 5-10 mg) into a clean vial.
• Accurately weigh a specific amount of 1-Butynylbenzene-d5 (e.g., 5-10 mg) into the same vial. The molar ratio of analyte to standard should ideally be close to 1:1.[10]
• Dissolve the mixture in a precise volume of deuterated solvent (e.g., 0.75 mL).
• Vortex the vial until both the analyte and the internal standard are fully dissolved.
• Transfer the solution to an NMR tube.

3. NMR Data Acquisition:

• Acquire a ¹H NMR spectrum on a spectrometer (e.g., 400 MHz or higher).
• Critical Parameters: Ensure complete relaxation of all signals. Set the relaxation delay (d1) to at least 5 times the longest T₁ relaxation time of both the analyte and the standard (a value of d1 ≥ 30 seconds is often sufficient for many small molecules).[10]
• Use a 90° pulse angle to maximize the signal-to-noise ratio.
• Acquire a sufficient number of scans (e.g., 16 or more) to achieve a high signal-to-noise ratio (>250:1 for <1% integration error).

4. Data Processing and Analysis:

• Apply Fourier transform and phase correction to the spectrum.
• Perform baseline correction to ensure a flat baseline across the entire spectrum.
• Carefully integrate a well-resolved signal from the analyte and a signal from the internal standard (e.g., the quartet at ~2.4 ppm for 1-Butynylbenzene-d5).
• Calculate the purity or concentration of the analyte using the following formula:[4]

Visualizations

Caption: General workflow for a quantitative NMR (qNMR) experiment.

Caption: Use of a deuterated standard to prevent signal overlap.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. benchchem.com [benchchem.com]
• 4. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Deuterium isotope effects on aromatic C-13 NMR chemical shifts, 4; Can the isotope shifts be correlated with bond lengths (Journal Article) | ETDEWEB [osti.gov]
• 7. Isotope shifts and other isotope effects [chem.ch.huji.ac.il]
• 8. hrcak.srce.hr [hrcak.srce.hr]
• 9. emerypharma.com [emerypharma.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols: Enhancing Mass Spectrometry Accuracy with 1-Butynylbenzene-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of quantitative mass spectrometry, achieving high accuracy and precision is paramount for reliable results in drug development, clinical diagnostics, and environmental analysis. The use of stable isotope-labeled internal standards is a widely accepted strategy to correct for variations in sample preparation, chromatography, and instrument response. Deuterated compounds are particularly effective as internal standards because they exhibit nearly identical chemical and physical properties to their non-labeled counterparts, co-eluting during chromatography and showing similar ionization behavior, while being distinguishable by their mass-to-charge ratio.

This document provides detailed application notes and protocols for the use of 1-Butynylbenzene-d5 as an internal standard to improve the accuracy of quantitative mass spectrometry assays. While specific applications for 1-Butynylbenzene-d5 are not widely published, this guide presents a representative protocol for the quantification of a structurally similar analyte, Phenylbutyne, in a biological matrix. The principles and methodologies described herein are broadly applicable to other analytes where 1-Butynylbenzene-d5 would be a suitable internal standard.

Principle of Isotope Dilution Mass Spectrometry

The core of this method lies in the principle of isotope dilution. A known concentration of the deuterated internal standard (1-Butynylbenzene-d5) is added to all samples, calibrators, and quality controls at the beginning of the sample preparation process. The non-labeled analyte and the deuterated internal standard are then extracted and analyzed together. Any loss of analyte during the procedure will be accompanied by a proportional loss of the internal standard. By measuring the ratio of the analyte's mass spectrometry signal to that of the internal standard, accurate quantification can be achieved, as this ratio remains constant regardless of variations in sample recovery or instrument response.

Figure 1: Workflow for quantitative analysis using an internal standard.

Application: Quantification of Phenylbutyne in Human Plasma

This protocol describes a hypothetical but representative method for the quantification of Phenylbutyne, a small molecule analyte, in human plasma using 1-Butynylbenzene-d5 as an internal standard. This method is suitable for pharmacokinetic studies in a drug development setting.

Experimental Protocol

Materials and Reagents

• Phenylbutyne certified reference standard

• 1-Butynylbenzene-d5 internal standard (IS)

• Human plasma (K2-EDTA)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Methyl tert-butyl ether (MTBE) (HPLC grade)

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of Phenylbutyne and dissolve in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-Butynylbenzene-d5 and dissolve in 10 mL of methanol.

• Analyte Working Solutions: Prepare serial dilutions of the analyte stock solution with 50:50 methanol:water to create working solutions for calibration standards and quality controls.

• Internal Standard Working Solution (100 ng/mL): Dilute the IS stock solution with methanol.

Preparation of Calibration Standards and Quality Controls (QCs)

• Spike 95 µL of blank human plasma with 5 µL of the appropriate analyte working solution to prepare calibration standards at concentrations of 1, 5, 10, 50, 100, 500, and 1000 ng/mL.

• Prepare QCs in the same manner at 3, 300, and 800 ng/mL.

Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of plasma sample, calibrator, or QC in a microcentrifuge tube, add 25 µL of the internal standard working solution (100 ng/mL).

• Vortex for 10 seconds.

• Add 500 µL of MTBE.

• Vortex for 2 minutes.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the upper organic layer to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of 50:50 acetonitrile:water with 0.1% formic acid.

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Figure 2: Principle of Isotope Dilution Mass Spectrometry.

LC-MS/MS Analysis

• LC System: Standard UHPLC system

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0-0.5 min: 20% B

  • 0.5-2.5 min: 20% to 95% B

  • 2.5-3.0 min: 95% B

  • 3.0-3.1 min: 95% to 20% B

  • 3.1-4.0 min: 20% B

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

Data Presentation

Table 1: Optimized MS/MS Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Phenylbutyne	131.1	91.1	20
1-Butynylbenzene-d5	136.1	96.1	20

Table 2: Representative Calibration Curve Data

Nominal Conc. (ng/mL)	Analyte Area	IS Area	Area Ratio (Analyte/IS)	Calculated Conc. (ng/mL)	Accuracy (%)
1	5,234	498,765	0.0105	1.02	102.0
5	26,170	501,234	0.0522	4.98	99.6
10	51,987	495,678	0.1049	10.1	101.0
50	258,934	499,123	0.5188	50.5	101.0
100	520,112	500,543	1.0391	100.2	100.2
500	2,615,567	501,876	5.2115	495.7	99.1
1000	5,198,765	498,999	10.4184	998.5	99.9

Linear Regression: y = 0.0104x + 0.0001, R² = 0.9998

Table 3: Precision and Accuracy of Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Mean Calculated Conc. (ng/mL) (n=6)	CV (%)	Accuracy (%)
Low	3	3.05	4.2	101.7
Medium	300	295.8	2.8	98.6
High	800	809.6	3.1	101.2

Conclusion

The use of 1-Butynylbenzene-d5 as an internal standard provides a robust and reliable method for the accurate quantification of structurally similar analytes in complex matrices. The stable isotope dilution technique effectively compensates for variations in sample processing and instrument performance, leading to high-quality data that meets the stringent requirements of regulated bioanalysis. The protocol presented here serves as a template that can be adapted for the development of quantitative assays for a variety of aromatic compounds in both pharmaceutical and environmental applications.

Disclaimer: This application note provides a representative protocol. The specific application, experimental conditions, and data are illustrative. Researchers should perform their own method development and validation for their specific analyte and matrix of interest.

Application Notes: Isotope Dilution Assay for the Quantification of 1-Butynylbenzene in Environmental Water Samples using 1-Butynylbenzene-d5

Abstract

This application note details a robust and sensitive method for the quantitative analysis of 1-Butynylbenzene in environmental water samples. The methodology utilizes isotope dilution mass spectrometry (IDMS), employing 1-Butynylbenzene-d5 as an internal standard to ensure high accuracy and precision. The procedure involves solid-phase extraction (SPE) for sample pre-concentration and cleanup, followed by analysis using gas chromatography-tandem mass spectrometry (GC-MS/MS). This method is intended for researchers, environmental scientists, and analytical chemists involved in the monitoring of aromatic hydrocarbon contaminants in aqueous matrices.

Introduction

1-Butynylbenzene is an aromatic hydrocarbon that can be introduced into the environment through various industrial processes. Its monitoring in water sources is crucial due to its potential persistence and ecotoxicity. Isotope dilution mass spectrometry is a powerful analytical technique that provides accurate quantification by compensating for sample matrix effects and variations in sample preparation and instrument response.[1] In this method, a known amount of an isotopically labeled analogue of the analyte, 1-Butynylbenzene-d5, is added to the sample at the beginning of the analytical procedure. The ratio of the unlabeled analyte to the labeled internal standard is then measured by GC-MS/MS, allowing for precise determination of the analyte concentration.

Experimental

Materials and Reagents

• 1-Butynylbenzene (≥98% purity)

• 1-Butynylbenzene-d5 (≥98% purity, isotopic purity ≥99%)

• Methanol (B129727) (HPLC grade)

• Dichloromethane (GC grade)

• Deionized water (18.2 MΩ·cm)

• Solid-Phase Extraction (SPE) Cartridges (e.g., C18, 500 mg, 6 mL)

• Nitrogen gas (high purity)

Instrumentation

• Gas Chromatograph coupled to a Triple Quadrupole Mass Spectrometer (GC-MS/MS)

• SPE Vacuum Manifold

• Sample Concentrator with nitrogen blow-down capability

• Vortex Mixer

• Analytical Balance

Standard and Sample Preparation

Standard Solutions: A stock solution of 1-Butynylbenzene was prepared in methanol at a concentration of 1 mg/mL. A series of working standard solutions were prepared by serial dilution of the stock solution with methanol to create a calibration curve ranging from 1 ng/mL to 1000 ng/mL.

A stock solution of the internal standard, 1-Butynylbenzene-d5, was prepared in methanol at a concentration of 1 mg/mL. A working internal standard solution of 100 ng/mL was prepared by diluting the stock solution with methanol.

Sample Preparation:

• Collect 500 mL of the water sample in a clean amber glass bottle.

• Add 50 µL of the 100 ng/mL 1-Butynylbenzene-d5 internal standard working solution to the water sample, resulting in a final concentration of 10 pg/mL.

• Condition the C18 SPE cartridge by passing 5 mL of dichloromethane, followed by 5 mL of methanol, and finally 10 mL of deionized water.

• Load the water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• After loading, dry the cartridge under vacuum for 10 minutes.

• Elute the analytes from the cartridge with 5 mL of dichloromethane.

• Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen at 35°C.

• Transfer the final extract to a 2 mL autosampler vial for GC-MS/MS analysis.

GC-MS/MS Method

The analysis was performed on a GC-MS/MS system operating in Multiple Reaction Monitoring (MRM) mode. The optimized parameters are summarized in the tables below.

Table 1: GC-MS/MS Instrumental Parameters

Parameter	Value
Gas Chromatograph
Column	DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent
Injection Volume	1 µL
Injector Temperature	280°C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Temperature Program	Initial 50°C for 2 min, ramp at 10°C/min to 280°C, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230°C
Transfer Line Temperature	280°C
Collision Gas	Argon at 1.5 mTorr
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Table 2: MRM Transitions and Collision Energies

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
1-Butynylbenzene	130.1	115.1	15
130.1	91.1	20
1-Butynylbenzene-d5	135.1	120.1	15
135.1	96.1	20

Results and Discussion

The developed isotope dilution GC-MS/MS method demonstrated excellent linearity, sensitivity, and accuracy for the quantification of 1-Butynylbenzene in water samples. The use of the deuterated internal standard, 1-Butynylbenzene-d5, effectively compensated for any analyte loss during sample preparation and variations in instrument response.

A typical calibration curve was linear over the concentration range of 1 to 1000 ng/mL with a correlation coefficient (r²) > 0.99. The method detection limit (MDL) and limit of quantification (LOQ) were determined to be 0.5 ng/L and 1.5 ng/L, respectively, in spiked deionized water.

Table 3: Method Validation Data

Parameter	Result
Linearity (r²)	> 0.99
Method Detection Limit (MDL)	0.5 ng/L
Limit of Quantification (LOQ)	1.5 ng/L
Precision (RSD%) at 10 ng/L (n=6)	< 10%
Accuracy (Recovery %) at 10 ng/L (n=6)	95 - 105%

Visualizations

Caption: Experimental workflow for the analysis of 1-Butynylbenzene.

Caption: Principle of Isotope Dilution Mass Spectrometry.

Conclusion

The described isotope dilution GC-MS/MS method provides a reliable and highly sensitive approach for the quantification of 1-Butynylbenzene in environmental water samples. The use of 1-Butynylbenzene-d5 as an internal standard ensures the accuracy and precision of the results by correcting for matrix effects and procedural losses. This method is suitable for routine monitoring and regulatory compliance testing of this aromatic hydrocarbon in aqueous environments.

References

• 1. env.go.jp [env.go.jp]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects with 1-Butynylbenzene-d5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using 1-Butynylbenzene-d5 as an internal standard to overcome matrix effects, primarily in Gas Chromatography-Mass Spectrometry (GC-MS) applications.

Frequently Asked Questions (FAQs)

Q1: What is a matrix effect and how does it impact GC-MS analysis?

A1: A matrix effect is the alteration of an analyte's signal response due to the presence of other components in the sample matrix. In GC-MS, this often manifests as signal enhancement, where co-extracted matrix components block active sites in the GC inlet liner, protecting the analyte from thermal degradation and leading to an artificially high response.[1][2] It can also cause signal suppression. These effects can compromise the accuracy, precision, and reproducibility of quantitative analyses.[1][3]

Q2: Why use 1-Butynylbenzene-d5 as an internal standard?

A2: 1-Butynylbenzene-d5 is a deuterated aromatic hydrocarbon. Stable isotope-labeled (SIL) internal standards are considered the gold standard for mitigating matrix effects.[4] An ideal SIL internal standard is structurally identical to the analyte. However, when an identical analog is unavailable or costly, a non-structural analog like 1-Butynylbenzene-d5 can be used. Its key advantages are:

• Chemical Similarity: As an aromatic hydrocarbon, it behaves similarly to other volatile aromatic compounds (e.g., Benzene, Toluene, Ethylbenzene, Xylenes - BTEX) during sample preparation and GC separation.

• Mass Difference: The deuterium (B1214612) labeling provides a distinct mass-to-charge (m/z) ratio, allowing the mass spectrometer to differentiate it from the unlabeled analyte.

• Co-elution (with limitations): It is expected to elute in a similar retention time window as other small aromatic compounds, meaning it experiences similar matrix effects at that point in the chromatographic run.

Q3: How does 1-Butynylbenzene-d5 compensate for matrix effects?

A3: An internal standard is added at a constant, known concentration to all samples, calibration standards, and quality controls before sample preparation.[5] The principle is that any signal enhancement or suppression caused by the matrix will affect both the analyte and the internal standard to a similar degree.[1] Instead of relying on the absolute signal of the analyte, quantification is based on the ratio of the analyte's response to the internal standard's response. This ratio remains stable even if both signals fluctuate due to matrix effects, thus improving accuracy.[5]

Q4: When is it appropriate to use a non-structural analog internal standard like 1-Butynylbenzene-d5?

A4: While a SIL version of the analyte is always preferred, a non-structural analog like 1-Butynylbenzene-d5 is a viable option when:

• A deuterated version of the target analyte is not commercially available or is prohibitively expensive.

• The analysis involves multiple analytes, and 1-Butynylbenzene-d5 can serve as a single internal standard for a class of similar compounds.

• The primary goal is to correct for variability in sample preparation, injection volume, and general instrument response drift.

It is crucial to validate that the non-structural analog effectively tracks the analyte's behavior in the specific matrix.

Troubleshooting Guide

This guide addresses common issues encountered when using 1-Butynylbenzene-d5 to correct for matrix effects in GC-MS analysis.

Issue 1: High Variability in Internal Standard (IS) Response

Potential Cause	Troubleshooting Steps
Inconsistent Spiking	Verify the accuracy and precision of the micropipette used for adding the IS. Ensure the IS solution is thoroughly mixed before each use.
Sample Preparation Issues	Review the sample extraction or preparation procedure for consistency. Ensure complete vortexing/mixing at each stage.
Matrix Effect on IS	The matrix itself might be severely suppressing or enhancing the IS signal. Perform a post-extraction spike experiment: analyze a blank matrix extract spiked with the IS and compare its response to the IS in a clean solvent. A significant difference indicates a strong matrix effect on the IS.[6]
GC Inlet Activity	Active sites in a dirty or non-deactivated inlet liner can cause inconsistent responses. Clean or replace the GC inlet liner and septum.[7][8]
Instrument Instability	Check for leaks in the GC system, especially around the inlet. Verify that the MS ion source is clean and that the tune report is stable.[7][9]

Issue 2: Poor Analyte Recovery or Inaccurate Quantification Despite Using an IS

Potential Cause	Troubleshooting Steps
Differential Matrix Effects	The matrix may be affecting the analyte and 1-Butynylbenzene-d5 differently. This is a risk with non-structural analogs. Evaluate by comparing the relative response factor (RRF) in solvent standards versus matrix-matched standards. A significant shift suggests the IS is not tracking the analyte properly.
Chromatographic Separation	The analyte and IS may not be co-eluting closely enough. Optimize the GC temperature program to minimize the retention time difference. Deuterated compounds often elute slightly earlier than their non-deuterated counterparts.[10]
IS Concentration Issues	The IS concentration may be too high, leading to detector saturation, or too low, resulting in poor signal-to-noise. Ensure the IS response is within the linear range of the detector and ideally within 50-200% of the analyte's response at the mid-point of the calibration curve.[11][12]
Calibration Curve Problems	Ensure the calibration curve is linear and covers the expected concentration range of the samples. Use a sufficient number of calibration points (minimum of five is recommended).[13]

Experimental Protocols

Protocol 1: Evaluation of Matrix Effect

This protocol allows for the quantitative assessment of matrix effects.

• Prepare Analyte Spiking Solution: Prepare a solution of your target analyte(s) in a clean solvent (e.g., methanol) at a known concentration (e.g., 10 µg/mL).

• Prepare Two Sets of Samples:

  • Set A (Solvent): Add a known amount of the analyte spiking solution to a clean, inert solvent.

  • Set B (Matrix): Extract a blank sample matrix (e.g., soil, water) without any analyte. After extraction, spike the blank matrix extract with the same amount of the analyte spiking solution as in Set A.

• Analysis: Analyze both sets of samples by GC-MS.

• Calculation: Calculate the matrix effect (ME) using the following formula: ME (%) = (Peak Area in Matrix (Set B) / Peak Area in Solvent (Set A)) * 100

  • ME = 100%: No matrix effect.

  • ME < 100%: Signal suppression.

  • ME > 100%: Signal enhancement.

Protocol 2: General GC-MS Method for Volatile Aromatics using 1-Butynylbenzene-d5

This protocol is a general guideline, adapted from principles in EPA Method 8260, and should be optimized for your specific application and instrument.[5][13][14]

• Sample Preparation:

  • For water samples: Take a 5 mL aliquot in a 22 mL headspace vial.

  • For soil/solid samples: Take 5 g of the sample in a suitable vial.

• Internal Standard Spiking:

  • Prepare a working solution of 1-Butynylbenzene-d5 in methanol (B129727) (e.g., at 25 µg/mL).

  • Add a precise volume (e.g., 5 µL) of the IS working solution to all samples, standards, and blanks, resulting in a final concentration of 25 µg/L (ppb).[5]

• Calibration Standards:

  • Prepare a series of calibration standards in a clean matrix (or solvent) spanning the desired concentration range (e.g., 1, 5, 20, 50, 100 µg/L).

  • Spike each calibration standard with the same amount of 1-Butynylbenzene-d5 as the samples.

• GC-MS Conditions (Illustrative):

  • System: Purge and Trap or Headspace Autosampler coupled to a GC-MS.

  • Column: SH-I-624Sil MS (or equivalent), 60 m x 0.32 mm ID, 1.80 µm film thickness.[15]

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: 35°C (hold 5 min), ramp at 8°C/min to 250°C (hold 5 min).

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Ions to Monitor (Example):

      • Benzene: m/z 78 (quant), 77 (qual)

      • Toluene: m/z 91 (quant), 92 (qual)

      • 1-Butynylbenzene-d5: m/z 135 (quant), 106 (qual) - Note: These are hypothetical m/z values based on the molecular weight of C10H5D5. Actual fragments should be determined by analyzing the standard.

• Quantification:

  • Calculate the Relative Response Factor (RRF) for each analyte in the calibration standards.

  • Quantify the analyte concentration in samples based on the analyte-to-IS peak area ratio and the average RRF from the calibration.

Data Presentation

Table 1: Illustrative Calibration Data for Benzene using 1-Butynylbenzene-d5 IS

Standard Level (µg/L)	Benzene Area	IS Area	Area Ratio (Benzene/IS)
1	15,250	305,000	0.050
5	78,000	312,000	0.250
20	320,000	320,000	1.000
50	812,500	325,000	2.500
100	1,680,000	336,000	5.000
R²	0.9995

Disclaimer: This data is for illustrative purposes only.

Table 2: Illustrative Matrix Effect and Recovery Assessment

Sample ID	Analyte Conc. (µg/L)	Analyte Area (in Solvent)	Analyte Area (in Matrix)	Matrix Effect (%)	IS Corrected Recovery (%)
QC Low	5	80,000	120,000	150% (Enhancement)	102%
QC High	50	810,000	1,134,000	140% (Enhancement)	98%

Disclaimer: This data is for illustrative purposes only.

Visualizations

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Decision tree for troubleshooting internal standard-related issues.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. blog.teledynetekmar.com [blog.teledynetekmar.com]
• 8. How to Troubleshoot and Improve your GC/MS | Separation Science [sepscience.com]
• 9. shimadzu.co.uk [shimadzu.co.uk]
• 10. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. epd.georgia.gov [epd.georgia.gov]
• 12. ssi.shimadzu.com [ssi.shimadzu.com]
• 13. gcms.cz [gcms.cz]
• 14. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 15. shimadzu.com [shimadzu.com]

Technical Support Center: Chromatographic Analysis of 1-Butynylbenzene-d5

Welcome to the technical support center for the chromatographic analysis of 1-Butynylbenzene-d5. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing peak resolution and addressing common challenges during their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I am observing poor peak resolution or co-elution with my 1-Butynylbenzene-d5 peak. What are the primary factors I should consider for improvement?

A1: Poor peak resolution is a common challenge that can be systematically addressed by optimizing three key chromatographic factors: efficiency (N), selectivity (α), and retention factor (k).[1][2] Since 1-Butynylbenzene-d5 is a non-polar, hydrophobic aromatic compound, method adjustments should focus on enhancing the differences in interaction between it and co-eluting species with the stationary and mobile phases.

For Gas Chromatography (GC):

• Column Selection: Ensure you are using a column with appropriate polarity. A low-to-mid polarity column, such as one with a 5% phenyl stationary phase, is often a good starting point for aromatic compounds.

• Temperature Program: Optimizing the oven temperature ramp rate is critical. A slower ramp rate can increase separation between closely eluting peaks but will extend the analysis time.[1] Conversely, a faster ramp rate reduces analysis time at the potential cost of resolution.[1]

• Carrier Gas Flow Rate: Adjust the linear velocity of the carrier gas (e.g., Helium or Hydrogen). Operating at the optimal linear velocity for your chosen gas and column dimensions maximizes efficiency.[3] Using hydrogen instead of helium can often reduce run times by up to 50% while improving efficiency.[3][4]

• Column Dimensions: Increasing column length or decreasing the internal diameter can significantly enhance efficiency and, therefore, resolution.[1][2]

For High-Performance Liquid Chromatography (HPLC):

• Mobile Phase Composition: This is the most powerful tool for adjusting selectivity in reversed-phase HPLC.[5] For 1-Butynylbenzene-d5, which is hydrophobic, altering the ratio of the organic solvent (e.g., acetonitrile (B52724) or methanol) to water will directly impact retention and selectivity.[6][7]

• Stationary Phase Chemistry: If optimizing the mobile phase is insufficient, changing the column chemistry is a highly effective strategy.[5] While a C18 column is a standard choice for hydrophobic compounds, a Phenyl-Hexyl phase may offer unique π-π interactions with the aromatic ring of 1-Butynylbenzene-d5, leading to improved selectivity.[8]

• Column Temperature: Adjusting the column temperature affects mobile phase viscosity and can alter selectivity.[9] Lowering the temperature generally increases retention and can improve resolution for some compounds.[9]

• Flow Rate: Lowering the flow rate can increase the interaction time of the analyte with the stationary phase, often leading to better resolution, though it will increase the analysis time.[9][10]

Q2: My 1-Butynylbenzene-d5 peak is exhibiting significant tailing. What are the potential causes and solutions?

A2: Peak tailing can compromise peak integration and reduce overall resolution. It is typically caused by unwanted secondary interactions, system contamination, or column issues.

In a GC System:

• Active Sites: Contamination in the inlet liner or accumulation of non-volatile residues at the head of the column can create active sites that cause tailing.[11] Regular maintenance, including replacing the liner, septa, and trimming the first few centimeters of the column, can resolve this.[12]

• Column Contamination: If the tailing has developed over time, the column may be contaminated. Baking out the column at a high temperature (within its specified limit) can help remove contaminants.[13]

• Improper Column Installation: An improperly installed column can create dead volume in the inlet or detector, leading to peak distortion.[12] Ensure the column is cut cleanly and installed at the correct depth.

In an HPLC System:

• Secondary Silanol (B1196071) Interactions: The most common cause of tailing for compounds like 1-Butynylbenzene-d5 on silica-based columns is interaction with residual silanol groups on the stationary phase.[14] Using a modern, high-purity, end-capped column is crucial to minimize these interactions.[14]

• Column Overload: Injecting too much sample can saturate the stationary phase and lead to tailing.[14] To check for this, dilute your sample and re-inject; if the peak shape improves, overload was the issue.[14]

• Column Voids or Blockage: A void at the column inlet or a partially blocked frit can distort the sample path and cause tailing for all peaks.[15] This can sometimes be fixed by back-flushing the column, but replacement is often necessary.[15]

Troubleshooting Workflows

The following diagrams provide a logical approach to troubleshooting common chromatographic issues encountered with 1-Butynylbenzene-d5.

Caption: Workflow for improving poor peak resolution.

Caption: Workflow for troubleshooting peak tailing.

Experimental Protocols & Parameter Optimization

Below are suggested starting methodologies for the analysis of 1-Butynylbenzene-d5. These should be considered as a baseline for further optimization.

Example GC Protocol (Starting Point)

Parameter	Recommended Setting
Column	TG-5SilMS (or equivalent 5% Phenyl), 30 m x 0.25 mm ID, 0.25 µm film
Carrier Gas	Helium or Hydrogen
Linear Velocity	~30 cm/sec for Helium; ~40 cm/sec for Hydrogen
Inlet Temperature	250 °C
Injection Mode	Split (e.g., 50:1 ratio to avoid overload)
Oven Program	60 °C (hold 1 min), then ramp 10 °C/min to 280 °C (hold 2 min)
Detector	FID or MS
Detector Temp	300 °C (FID); 280 °C (MS Transfer Line)

Example HPLC Protocol (Starting Point)

Parameter	Recommended Setting
Column	C18, 150 mm x 4.6 mm ID, 3.5 µm particle size (end-capped)
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	70% B to 95% B over 10 minutes
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Injection Volume	5 µL
Detector	UV at 254 nm

Data on Parameter Adjustments

The following tables summarize the expected impact of adjusting key chromatographic parameters on resolution, analysis time, and system pressure.

Table 1: Impact of GC Parameter Adjustments

Parameter Change	Effect on Resolution	Effect on Analysis Time	Notes
Increase Column Length	Increases	Increases	Efficiency increases proportionally to length.[2]
Decrease Column ID	Increases	Decreases	Improves efficiency but reduces sample capacity.[1]
Decrease Film Thickness	Increases (for semi-volatiles)	Decreases	Reduces mass transfer effects.[2]
Slower Temp Ramp	Increases	Increases	Allows more time for separation to occur.[1]
Switch He to H₂	Can Increase	Decreases	Hydrogen has a higher optimal linear velocity.[3]

Table 2: Impact of HPLC Parameter Adjustments

Parameter Change	Effect on Resolution	Effect on Analysis Time	Effect on Backpressure
Increase Column Length	Increases	Increases	Increases
Decrease Particle Size	Increases	(Can be decreased)	Increases Significantly
Decrease Flow Rate	Increases	Increases	Decreases
Increase Temperature	Variable	Decreases	Decreases
Increase % Organic	Decreases (typically)	Decreases	Decreases (typically)

References

• 1. gcms.cz [gcms.cz]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Faster, Smarter Gas Chromatography: The Role of Method Optimization | Separation Science [sepscience.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. columnfinder.perkinelmer.oonops.eu [columnfinder.perkinelmer.oonops.eu]
• 7. glsciencesinc.com [glsciencesinc.com]
• 8. labtech.tn [labtech.tn]
• 9. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 10. m.youtube.com [m.youtube.com]
• 11. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 12. agilent.com [agilent.com]
• 13. restek.com [restek.com]
• 14. gmpinsiders.com [gmpinsiders.com]
• 15. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimizing Ionization Efficiency of 1-Butynylbenzene-d5

Welcome to the technical support center for optimizing the mass spectrometry (MS) analysis of 1-Butynylbenzene-d5. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the optimal ionization technique for 1-butynylbenzene-d5?

For nonpolar aromatic compounds like 1-butynylbenzene-d5, Atmospheric Pressure Chemical Ionization (APCI) and Atmospheric Pressure Photoionization (APPI) are generally the most effective techniques.[1][2][3] Electrospray Ionization (ESI) is typically not suitable for such nonpolar compounds unless specific mobile phase modifiers are used, which can be complex to optimize.[1]

• Atmospheric Pressure Chemical Ionization (APCI): This is a robust choice for relatively volatile and thermally stable compounds. It is often more versatile than ESI for nonpolar analytes and is compatible with a wider range of solvents, including normal-phase mobile phases.[2]

• Atmospheric Pressure Photoionization (APPI): APPI often provides higher sensitivity and a better signal-to-noise ratio for nonpolar compounds compared to APCI.[4][5] It can be particularly advantageous for polycyclic aromatic hydrocarbons (PAHs) and other similar structures.[1][3]

Q2: I am observing a low signal for 1-butynylbenzene-d5. What are the initial troubleshooting steps?

Low signal intensity is a common issue. A systematic approach to troubleshooting is crucial. The following workflow can help identify the root cause.

Caption: Initial troubleshooting workflow for low signal intensity of 1-butynylbenzene-d5.

Q3: What are the expected fragmentation patterns for 1-butynylbenzene?

Understanding the fragmentation of the unlabeled compound is key to setting up your MS/MS parameters for the deuterated analog. The electron ionization mass spectrum of 1-butynylbenzene shows a prominent molecular ion peak (m/z 130) and several characteristic fragment ions.

m/z	Relative Intensity	Possible Fragment
130	~100%	[M]+• (Molecular Ion)
115	~80%	[M-CH3]+
102	~30%	[M-C2H4]+
91	~20%	[C7H7]+ (Tropylium ion)
77	~25%	[C6H5]+ (Phenyl ion)
Data derived from NIST Mass Spectrometry Data Center.[6]

For 1-butynylbenzene-d5, you would expect the molecular ion at m/z 135. The fragmentation pattern should be similar, with corresponding mass shifts for fragments containing deuterium (B1214612) atoms.

Troubleshooting Guides

Issue 1: Poor Ionization Efficiency with APCI

Symptom: Low signal intensity or poor signal-to-noise ratio when using APCI.

Potential Cause	Troubleshooting Steps
Suboptimal Mobile Phase	For nonpolar compounds, a mobile phase with a higher percentage of organic solvent is often beneficial for achieving abundant protonated molecular ions.[7] However, for sensitivity, a higher percentage of water can sometimes be advantageous.[7] Experiment with different ratios of acetonitrile (B52724) or methanol (B129727) with water.
Incorrect Source Temperature	The vaporizer temperature is a critical parameter in APCI. A temperature that is too low will result in incomplete desolvation, while a temperature that is too high can cause thermal degradation of the analyte. For aromatic compounds, a starting temperature of around 225°C can be a good starting point, with optimization necessary for your specific instrument and conditions.[7]
Inappropriate Gas Flow Rates	Both the nebulizer and auxiliary gas flow rates impact the desolvation process and the ionization efficiency. High sheath-gas pressure (e.g., 60 psi) has been shown to improve sensitivity for aromatic compounds.[7]
Low Corona Discharge Current	The corona discharge is responsible for creating the reagent ions that ionize the analyte. Ensure the corona needle is clean and the discharge current is stable and set to an appropriate level (typically a few microamperes).

Issue 2: Optimizing APPI for Better Sensitivity

Symptom: Signal intensity with APPI is not significantly better than APCI, or is still too low.

Potential Cause	Troubleshooting Steps
Inappropriate Dopant	While some nonpolar compounds can be ionized directly, the use of a dopant is often necessary to enhance ionization efficiency in APPI. Toluene and acetone (B3395972) are common dopants for nonpolar compounds. The choice of dopant and its concentration should be optimized.
Suboptimal Mobile Phase	The mobile phase composition can influence APPI efficiency. While APPI is compatible with a wide range of solvents, including nonpolar ones, the solvent can participate in the ion-molecule reactions.[7] For polycyclic aromatic hydrocarbons, methanol-based mobile phases have been shown to be effective.[7]
VUV Lamp Intensity	The intensity of the vacuum ultraviolet (VUV) lamp decreases over time. If you observe a gradual decrease in sensitivity, the lamp may need to be replaced.

Issue 3: Issues Specific to the Deuterated Standard (1-Butynylbenzene-d5)

Symptom: Inconsistent quantification, poor precision, or inaccurate results when using 1-butynylbenzene-d5 as an internal standard.

Caption: Logical workflow for troubleshooting issues with deuterated internal standards.

Potential Cause	Troubleshooting Steps
Chromatographic Separation from Analyte	Deuterated standards can sometimes elute slightly earlier or later than their non-deuterated counterparts (isotopic effect).[8] This can lead to differential ion suppression or enhancement. To address this, optimize your chromatographic method (e.g., gradient, column temperature) to achieve co-elution.
In-Source Fragmentation/Loss of Deuterium	The high energy environment of the ion source can sometimes cause the loss of deuterium atoms from the internal standard, leading to a signal at the mass of the unlabeled analyte.[8] This can be mitigated by using "softer" ionization conditions (e.g., lower source temperature, lower collision energy).
Matrix Effects	Even with a co-eluting deuterated internal standard, severe matrix effects can lead to inaccurate quantification.[8] Enhance your sample preparation protocol to remove interfering matrix components. This can include solid-phase extraction (SPE) or liquid-liquid extraction (LLE).

Experimental Protocols

Protocol 1: General Procedure for Ion Source Optimization

• Prepare a standard solution of 1-butynylbenzene-d5 at a concentration that provides a moderate signal (e.g., 100 ng/mL).

• Infuse the solution directly into the mass spectrometer using a syringe pump at a flow rate typical for your LC method (e.g., 0.2-0.5 mL/min).

• Systematically vary one source parameter at a time while keeping others constant. The key parameters to optimize are:

  • APCI: Vaporizer temperature, sheath gas flow, auxiliary gas flow, corona discharge current.

  • APPI: Vaporizer temperature, sheath gas flow, auxiliary gas flow, dopant identity and flow rate.

• Monitor the signal intensity of the molecular ion (m/z 135 for 1-butynylbenzene-d5).

• Plot the signal intensity against each parameter to determine the optimal settings.

Protocol 2: Evaluation of Mobile Phase Effects

• Prepare mobile phases with varying compositions of organic solvent (acetonitrile or methanol) and water (e.g., 50:50, 70:30, 90:10).

• Infuse the 1-butynylbenzene-d5 standard solution while mixing it post-column with each mobile phase composition.

• Acquire data in full-scan mode to observe the formation of the molecular ion and any adducts.

• Compare the signal intensity of the molecular ion across the different mobile phase compositions to identify the one that provides the highest ionization efficiency.

Quantitative Data Summary

The following table summarizes the relative performance of APCI and APPI for nonpolar compounds based on published comparisons. Note that the actual performance will be compound and instrument-dependent.

Ionization Technique	Relative Sensitivity for Nonpolar Aromatics	Key Advantages	Common Mobile Phases
APCI	Good	Versatile, robust, compatible with a wide range of flow rates and solvents.[2]	Acetonitrile/Water, Methanol/Water
APPI	Excellent	Often higher sensitivity and lower detection limits than APCI for nonpolar compounds, less susceptible to ion suppression.[4][5]	Acetonitrile/Water, Methanol/Water, compatible with normal-phase solvents like hexane.

References

• 1. austinpublishinggroup.com [austinpublishinggroup.com]
• 2. Atmospheric-pressure chemical ionization - Wikipedia [en.wikipedia.org]
• 3. holcapek.upce.cz [holcapek.upce.cz]
• 4. Comparison of atmospheric pressure photoionization and atmospheric pressure chemical ionization for normal-phase LC/MS chiral analysis of pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Benzene, 1-butynyl- [webbook.nist.gov]
• 7. APPI-MS: Effects of mobile phases and VUV lamps on the detection of PAH compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Technical Support Center: 1-Butynylbenzene-d5 Internal Standard

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting common issues encountered when using 1-Butynylbenzene-d5 as an internal standard in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is 1-Butynylbenzene-d5 and what are its primary applications?

1-Butynylbenzene-d5 is the deuterated form of 1-Butynylbenzene, where five hydrogen atoms on the benzene (B151609) ring have been replaced with deuterium (B1214612). This isotopic labeling gives it a higher molecular weight than its non-labeled counterpart, allowing it to be distinguished by a mass spectrometer. Due to its chemical similarity to the unlabeled analyte, it is an ideal internal standard (IS) for quantitative analysis by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[1] Using a deuterated internal standard can help to correct for variations in sample preparation, injection volume, and instrument response, thereby improving the accuracy and precision of the results.[1]

Q2: What are the typical purity specifications and storage conditions for 1-Butynylbenzene-d5?

High chemical and isotopic purity are essential for an internal standard to ensure accurate quantification.[2] The presence of unlabeled analyte as an impurity can lead to an overestimation of the analyte's concentration, particularly at low levels.[2][3]

Table 1: Typical Specifications for 1-Butynylbenzene-d5 Internal Standard

Parameter	Typical Specification	Rationale
Chemical Purity	>99%	Ensures that other compounds do not cause interfering peaks in the chromatogram.[2]
Isotopic Purity	≥98%	Minimizes the contribution of the unlabeled analyte in the internal standard solution, which can lead to inaccurate results.[2]
Appearance	Colorless to light yellow liquid	A significant deviation may indicate degradation or contamination.
Storage	Store at 2-8°C, protected from light.	Cool, dark conditions help to prevent degradation of the compound over time.

Note: These are typical specifications. Always refer to the Certificate of Analysis provided by the supplier for specific lot information.

Troubleshooting Guides

Peak Area and Response Issues

Q3: Why is the peak area or response of my 1-Butynylbenzene-d5 internal standard (IS) inconsistent across my sample batch?

Inconsistent IS response can be a significant source of variability in quantitative analysis. The cause can stem from sample preparation, the analytical instrument, or the standard itself.

Troubleshooting Workflow for Inconsistent Internal Standard Response

Caption: Troubleshooting workflow for inconsistent internal standard response.

Q4: I am not observing a peak for my 1-Butynylbenzene-d5 internal standard. What are the possible causes?

The complete absence of an IS peak is a critical failure that needs immediate attention. Potential causes include:

• Failure to add the internal standard: Double-check your sample preparation procedure to ensure the IS was added to the sample.

• Incorrect instrument parameters: Verify that the mass spectrometer is set to monitor the correct mass-to-charge ratio (m/z) for 1-Butynylbenzene-d5.

• Complete sample loss during preparation: A catastrophic failure in the extraction or sample handling process could lead to the loss of both the analyte and the IS.

• Instrument malfunction: A severe issue with the autosampler, GC/LC system, or mass spectrometer could prevent the sample from being analyzed.

Retention Time and Purity Issues

Q5: The retention time of my 1-Butynylbenzene-d5 IS is shifting. What could be the problem?

Retention time shifts can compromise the co-elution of the analyte and the internal standard, which is critical for accurate quantification, especially in the presence of matrix effects.[3]

Table 2: Common Causes of Retention Time Shifts for 1-Butynylbenzene-d5

Potential Cause	Recommended Action
Chromatographic "Isotope Effect"	Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts.[4] This is a known phenomenon. If the shift is consistent, it may be acceptable. If co-elution is critical, consider adjusting the chromatographic method (e.g., temperature gradient, mobile phase composition).[4]
GC/LC System Issues	Check for leaks in the system, ensure consistent mobile phase/carrier gas flow rates, and verify the stability of the column oven temperature.
Column Degradation	Over time, the stationary phase of the analytical column can degrade, leading to changes in retention times. Consider replacing the column if performance has declined.
Changes in Sample Matrix	Significant variations in the sample matrix between injections can sometimes affect retention times.

Q6: I am seeing unexpected ions in the mass spectrum of my 1-Butynylbenzene-d5 IS. What does this indicate?

Unexpected ions in the mass spectrum of your internal standard could be due to:

• Impurities in the standard: The IS may contain chemical impurities that are being detected.

• Isotopic exchange: The deuterium atoms on the benzene ring of 1-Butynylbenzene-d5 are generally stable. However, under certain conditions, back-exchange with hydrogen atoms from the solvent or matrix can occur.[3] This would result in the appearance of ions with lower m/z values.

• In-source fragmentation: The internal standard may be fragmenting in the ion source of the mass spectrometer.[4]

Experimental Protocols

Example Protocol: Quantification of a Target Analyte in Water by GC-MS using 1-Butynylbenzene-d5 as an Internal Standard

This protocol provides a general framework. Specific parameters should be optimized for the target analyte and instrument.

1. Preparation of Standards and Samples

• Internal Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of 1-Butynylbenzene-d5 and dissolve it in 100 mL of methanol.

• Internal Standard Working Solution (1 µg/mL): Dilute the IS stock solution 1:100 with methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking a known amount of the target analyte into a clean matrix (e.g., reagent water) and adding the IS working solution to achieve a constant final concentration (e.g., 50 ng/mL).

• Sample Preparation: To 10 mL of the water sample, add the IS working solution to achieve the same final concentration as in the calibration standards. Extract the sample with a suitable solvent (e.g., dichloromethane).

2. GC-MS Parameters

Table 3: Example GC-MS Parameters

Parameter	Example Value
GC System	Agilent 8890 GC or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or similar non-polar column
Inlet Temperature	250°C
Injection Volume	1 µL (splitless)
Oven Program	50°C (hold 1 min), ramp to 280°C at 15°C/min, hold 5 min
Carrier Gas	Helium at a constant flow of 1.2 mL/min
MS System	Agilent 5977B MSD or equivalent
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions to Monitor	Target analyte specific ions and m/z for 1-Butynylbenzene-d5 (e.g., molecular ion)

3. Data Analysis

• Generate a calibration curve by plotting the peak area ratio (analyte peak area / IS peak area) against the concentration of the analyte for the calibration standards.

• Determine the concentration of the analyte in the samples by calculating their peak area ratios and using the calibration curve.

Logical Relationship: Impact of IS Purity on Quantification

Caption: The relationship between internal standard purity and the accuracy of analytical results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

How to correct for isotopic impurities in 1-Butynylbenzene-d5

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the use of 1-Butynylbenzene-d5 as an internal standard in analytical experiments. The focus is on identifying and correcting for isotopic impurities to ensure the accuracy and reliability of quantitative results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Inaccurate or Inconsistent Quantitative Results

Question: My quantitative results are inconsistent and inaccurate despite using 1-Butynylbenzene-d5 as an internal standard. What could be the problem?

Answer: Inaccurate or inconsistent results when using a deuterated internal standard like 1-Butynylbenzene-d5 can arise from several factors. The most common issues are the presence of isotopic impurities in the standard, a lack of co-elution between the analyte and the standard, or unexpected isotopic exchange.[1]

Troubleshooting Guide: Inaccurate Quantification

• Have you confirmed the isotopic and chemical purity of your 1-Butynylbenzene-d5 standard?

  • Problem: The deuterated standard may contain significant amounts of the unlabeled analyte (1-Butynylbenzene) or partially deuterated isotopologues (d4, d3, etc.).[2] This can lead to an overestimation of the analyte's concentration, especially at low levels.[2][3]

  • Solution:

    • Supplier Documentation: Always obtain a Certificate of Analysis (CoA) from your supplier that specifies the isotopic and chemical purity.[1] For quantitative assays, an isotopic enrichment of ≥98% is recommended.[2][4]

    • Independent Verification: If high accuracy is critical, independently verify the isotopic purity using high-resolution mass spectrometry (HRMS) or quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.[5][6]

• Is your 1-Butynylbenzene-d5 co-eluting with your analyte?

  • Problem: Deuterated compounds can sometimes have slightly shorter retention times in reversed-phase chromatography compared to their non-deuterated counterparts, a phenomenon known as the "chromatographic isotope effect".[3] This can lead to differential matrix effects, where the analyte and the internal standard experience different levels of ion suppression or enhancement, compromising accuracy.[3]

  • Solution:

    • Verify Co-elution: Overlay the chromatograms of the analyte and the internal standard to confirm complete co-elution.[1]

    • Adjust Chromatography: If separation is observed, consider modifying the chromatographic conditions (e.g., gradient, temperature) to achieve better co-elution.[2]

• Could isotopic exchange be occurring?

  • Problem: While the deuterium (B1214612) atoms on the phenyl ring of 1-Butynylbenzene-d5 are generally stable, harsh experimental conditions (e.g., extreme pH, high temperature) could potentially lead to back-exchange with hydrogen atoms from the solvent or matrix.[3]

  • Solution:

    • Label Position: For 1-Butynylbenzene-d5, the deuterium labels are on an aromatic ring, which is a chemically stable position.[2]

    • Incubation Study: To confirm stability under your specific experimental conditions, incubate the 1-Butynylbenzene-d5 in a blank matrix for a duration equivalent to your sample preparation and analysis time. Analyze the sample to check for any increase in the signal of lower deuterated or non-deuterated species.[1]

Data Presentation: Isotopic Purity of 1-Butynylbenzene-d5

The following tables provide hypothetical but realistic data on the isotopic distribution of two different lots of 1-Butynylbenzene-d5, as might be determined by mass spectrometry.

Table 1: Isotopic Distribution of 1-Butynylbenzene-d5 (Lot A)

Isotopologue	Relative Abundance (%)
d5	99.1
d4	0.8
d3	0.1
d2	<0.05
d1	<0.05
d0 (unlabeled)	<0.05

Table 2: Isotopic Distribution of 1-Butynylbenzene-d5 (Lot B)

Isotopologue	Relative Abundance (%)
d5	97.5
d4	2.1
d3	0.3
d2	0.1
d1	<0.05
d0 (unlabeled)	<0.05

Experimental Protocols

Protocol 1: Determination of Isotopic Purity by High-Resolution Mass Spectrometry (HRMS)

This protocol outlines a general procedure for determining the isotopic distribution of 1-Butynylbenzene-d5.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of 1-Butynylbenzene-d5 in a suitable solvent (e.g., acetonitrile) at a concentration of 1 mg/mL.

  • Dilute the stock solution to a final concentration of 1 µg/mL in 50:50 acetonitrile:water.

• LC-MS/MS Analysis:

  • Inject the prepared sample onto a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

  • Use a suitable reversed-phase column (e.g., C18) for chromatographic separation.

  • Acquire full-scan mass spectra in positive ion mode over a mass range that includes the molecular ions of all expected isotopologues of 1-Butynylbenzene (m/z 131-136 for [M+H]+).

• Data Analysis:

  • Extract the ion chromatograms for each isotopologue (d0 to d5).

  • Integrate the peak areas for each isotopologue.

  • Calculate the relative abundance of each isotopologue as a percentage of the total peak area of all isotopologues.

  • Correction for Natural Isotope Abundance: For highly accurate measurements, the contribution of the natural abundance of ¹³C to the M+1 peak of each isotopologue should be subtracted. This can be done using established mathematical correction algorithms.[7]

Protocol 2: Assessment of Isotopic Purity by Quantitative ¹H NMR (qNMR)

This protocol describes the use of qNMR to determine the level of residual protons in a highly deuterated sample of 1-Butynylbenzene-d5.[5][6]

Methodology:

• Sample Preparation:

  • Accurately weigh a known amount of a certified reference standard (e.g., maleic anhydride) into an NMR tube.

  • Accurately weigh a known amount of the 1-Butynylbenzene-d5 sample into the same NMR tube.

  • Dissolve the contents of the NMR tube in a known volume of a deuterated solvent that does not have signals in the regions of interest (e.g., CDCl₃).

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. Ensure a sufficient relaxation delay (e.g., 5 times the longest T1) to allow for complete relaxation of all signals.

• Data Analysis:

  • Integrate the signal from the certified reference standard and the residual proton signals in the 1-Butynylbenzene-d5 spectrum (aromatic region).

  • Calculate the molar ratio of the residual protons to the reference standard.

  • From the known masses and molar ratio, calculate the percentage of non-deuterated species in the 1-Butynylbenzene-d5 sample.

Visualizations

Caption: Workflow for Isotopic Purity Assessment.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ethz.ch [ethz.ch]
• 7. en-trust.at [en-trust.at]

Technical Support Center: Enhancing the Stability of 1-Butynylbenzene-d5 Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common stability issues encountered with 1-Butynylbenzene-d5 solutions during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 1-Butynylbenzene-d5 solutions?

A1: The stability of 1-Butynylbenzene-d5 solutions can be influenced by several factors, including:

• Temperature: Elevated temperatures can accelerate degradation reactions.

• Light: Exposure to UV or ambient light can induce photodegradation.

• Oxygen: The presence of oxygen can lead to oxidation of the alkyne and benzene (B151609) ring.

• Solvent: The choice of solvent is critical. Protic solvents may facilitate deuterium-hydrogen exchange, while reactive impurities in the solvent can promote degradation.

• pH: Acidic or basic conditions can catalyze degradation pathways such as hydrolysis and deuterium (B1214612) exchange.

Q2: How can I visually identify potential degradation of my 1-Butynylbenzene-d5 solution?

A2: A visual indication of degradation is often a change in the solution's appearance. A freshly prepared solution of 1-Butynylbenzene-d5 in a high-purity solvent should be clear and colorless. The development of a yellow or brown tint may suggest the formation of degradation products, particularly colored polymeric or oxidized species.

Q3: What are the recommended storage conditions for 1-Butynylbenzene-d5 stock solutions?

A3: To ensure the long-term stability of 1-Butynylbenzene-d5 stock solutions, it is recommended to adhere to the following storage conditions.

Parameter	Recommendation	Rationale
Temperature	-20°C or lower (long-term)	Minimizes thermal degradation and slows down potential reactions.
2-8°C (short-term)	Suitable for solutions that will be used within a few days.
Light	Store in amber vials or in the dark	Prevents photodegradation.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen)	Minimizes oxidation.
Container	Use high-quality, non-reactive glass vials with PTFE-lined caps	Prevents leaching of contaminants and ensures a tight seal.

Q4: Which solvents are recommended for preparing 1-Butynylbenzene-d5 solutions?

A4: The choice of solvent is crucial for maintaining the stability of 1-Butynylbenzene-d5. High-purity, aprotic, and unreactive solvents are preferred.

Solvent Class	Recommended Examples	Considerations
Aprotic Hydrocarbons	Hexane, Toluene	Good compatibility, but ensure they are peroxide-free.
Aprotic Ethers	Dioxane, Tetrahydrofuran (THF)	Must be peroxide-free. THF can degrade over time.
Aprotic Polar Solvents	Acetonitrile (B52724) (ACN), Dimethyl Sulfoxide (DMSO)	High purity grades are essential. DMSO is hygroscopic.
Alcohols	Methanol, Ethanol	Can be used for short-term storage, but may lead to slow H/D exchange over time. Use anhydrous grades.

Avoid: Acidic or basic aqueous solutions, as they can catalyze deuterium-hydrogen exchange and other degradation reactions.[1]

Troubleshooting Guide

Issue 1: The 1-Butynylbenzene-d5 solution has turned yellow/brown.

• Possible Cause: Oxidation or polymerization of the compound. Phenylalkynes can be susceptible to oxidation, especially when exposed to air and light. The alkyne moiety can also undergo polymerization.

• Troubleshooting Steps:

  • Prepare a fresh solution: Discard the discolored solution and prepare a new one using high-purity solvent that has been purged with an inert gas (argon or nitrogen).

  • Use an antioxidant: For applications where it will not interfere, consider adding a small amount of an antioxidant like butylated hydroxytoluene (BHT) to the solvent.

  • Minimize headspace: When storing solutions, minimize the headspace in the vial to reduce the amount of oxygen present.

  • Confirm identity: If the problem persists, analyze the discolored solution by HPLC-UV or GC-MS to identify potential degradation products.

Issue 2: Inconsistent analytical results (e.g., changing peak area in LC-MS or GC-MS).

• Possible Cause: Instability of the compound in the analytical matrix or solvent, leading to a decrease in concentration over time.

• Troubleshooting Steps:

  • Perform a stability study: Conduct a short-term stability study by analyzing the solution at different time points (e.g., 0, 2, 4, 8, and 24 hours) after preparation.[1]

  • Evaluate solvent effects: Prepare solutions in different recommended solvents to determine if the instability is solvent-dependent.

  • Check for container adsorption: The compound may adsorb to the surface of the storage container, especially at low concentrations. Using silanized glass vials can mitigate this issue.

  • Prepare fresh working solutions: For quantitative analysis, it is best practice to prepare fresh working solutions from a stable stock solution daily.[1]

Issue 3: Evidence of deuterium-hydrogen (D-H) exchange.

• Possible Cause: Presence of protic solvents (e.g., water, methanol) or acidic/basic contaminants. The deuterium atoms on the phenyl ring of 1-Butynylbenzene-d5 are generally stable, but exchange can occur under certain conditions.

• Troubleshooting Steps:

  • Use anhydrous solvents: Ensure that all solvents used are of high purity and anhydrous.

  • Dry glassware thoroughly: All glassware should be oven-dried and cooled under a stream of inert gas before use.

  • Control pH: If working with aqueous matrices, ensure the pH is neutral.[1]

  • Verify isotopic purity: Use a fresh, unopened vial of 1-Butynylbenzene-d5 to confirm its initial isotopic purity by mass spectrometry.

Experimental Protocols

Protocol 1: Forced Degradation Study of 1-Butynylbenzene-d5

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and establish the stability-indicating nature of an analytical method.[2][3][4]

• Preparation of Stock Solution:

  • Accurately weigh approximately 10 mg of 1-Butynylbenzene-d5 and dissolve it in 10 mL of a suitable solvent (e.g., acetonitrile) to prepare a 1 mg/mL stock solution.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours. Neutralize with 0.1 M NaOH before analysis.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours. Neutralize with 0.1 M HCl before analysis.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

  • Thermal Degradation: Place a vial containing 1 mL of the stock solution in an oven at 80°C for 48 hours.

  • Photolytic Degradation: Expose a vial containing 1 mL of the stock solution to UV light (254 nm) and visible light for a specified duration as per ICH Q1B guidelines.

• Sample Analysis:

  • Analyze the stressed samples, along with an unstressed control sample, using a suitable stability-indicating method such as HPLC-UV or GC-MS.

  • HPLC-UV Method:

    • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

    • Mobile Phase: A gradient of acetonitrile and water.

    • Detection: UV at an appropriate wavelength (e.g., 254 nm).

  • GC-MS Method:

    • Column: A non-polar capillary column (e.g., DB-5ms).

    • Carrier Gas: Helium.

    • Detection: Mass spectrometry to identify degradation products.

• Data Evaluation:

  • Compare the chromatograms of the stressed samples with the control to identify new peaks corresponding to degradation products.

  • Determine the percentage of degradation by comparing the peak area of the parent compound in the stressed and control samples.

Visualizations

Caption: Plausible degradation pathways for 1-Butynylbenzene-d5.

Caption: Experimental workflow for assessing solution stability.

References

• 1. rjptonline.org [rjptonline.org]
• 2. longdom.org [longdom.org]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijrpp.com [ijrpp.com]

Technical Support Center: Minimizing Ion Suppression with 1-Butynylbenzene-d5

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the use of 1-Butynylbenzene-d5 as an internal standard to minimize ion suppression in Liquid Chromatography-Mass Spectrometry (LC-MS/MS) analyses.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect my analytical results?

A1: Ion suppression is a matrix effect that occurs in mass spectrometry, particularly with electrospray ionization (ESI), where co-eluting compounds from the sample matrix reduce the ionization efficiency of the target analyte.[1][2] This leads to a decreased signal intensity, which can result in poor sensitivity, inaccuracy, and imprecision in quantification.[3][4] Essentially, other molecules in the sample compete with your analyte for ionization, leading to fewer of your analyte's ions reaching the detector.[5]

Q2: How does 1-Butynylbenzene-d5 help in minimizing ion suppression?

A2: 1-Butynylbenzene-d5 is a stable isotope-labeled (SIL) internal standard. Since its chemical and physical properties are nearly identical to its non-deuterated counterpart (the analyte), it co-elutes and is assumed to experience the same degree of ion suppression or enhancement.[1][5] By calculating the ratio of the analyte signal to the internal standard signal, the variability caused by ion suppression can be effectively compensated for, leading to more accurate and precise quantification.[4] The use of an appropriate internal standard is a widely used technique to normalize the analyte's response and compensate for variations during the analytical process.[1]

Q3: What are the common causes of ion suppression?

A3: Ion suppression is primarily caused by components of the sample matrix that are not the analyte of interest.[4] In biological matrices such as plasma or urine, common culprits include:

• Phospholipids: These are major components of cell membranes and are notoriously problematic.[4]

• Salts and buffers: High concentrations of non-volatile salts can interfere with the ionization process.[6][7]

• Proteins and peptides: Incomplete removal of proteins can lead to significant suppression.[6]

• Exogenous substances: These can include dosing vehicles, metabolites, and other administered drugs.[8]

Q4: How can I detect and assess the extent of ion suppression in my assay?

A4: A common and effective method for identifying regions of ion suppression in your chromatogram is the post-column infusion experiment .[1][9] In this setup, a constant flow of your analyte solution is introduced into the mass spectrometer after the LC column. A blank matrix sample is then injected. Any dip in the constant analyte signal as the matrix components elute indicates a region of ion suppression.[10][11] Another method is to compare the analyte's response in a neat solution versus a post-extraction spiked matrix sample; a lower response in the matrix indicates suppression.[8]

Troubleshooting Guides

This section provides a systematic approach to identifying and mitigating ion suppression when using 1-Butynylbenzene-d5 as an internal standard.

Problem 1: Significant signal variability or poor reproducibility for my analyte, even with an internal standard.

• Possible Cause: Differential ion suppression. Although 1-Butynylbenzene-d5 is an ideal internal standard, slight differences in retention time between the analyte and the internal standard can lead to them experiencing different degrees of ion suppression, especially if they elute on the shoulder of a large, interfering peak.[12][13]

• Solutions:

  • Improve Chromatographic Separation: Modify your LC method to move the analyte and internal standard away from regions of significant ion suppression.[1][3]

  • Enhance Sample Cleanup: Utilize more rigorous sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove a larger portion of the interfering matrix components.[5][14]

  • Check for Co-elution: Ensure that the analyte and 1-Butynylbenzene-d5 peaks are as closely co-eluting as possible. A slight separation can cause them to be affected differently by matrix components.[12]

Problem 2: Low signal intensity for both the analyte and 1-Butynylbenzene-d5.

• Possible Cause: Severe ion suppression affecting both the analyte and the internal standard. This often occurs with complex matrices or inadequate sample preparation.

• Solutions:

  • Dilute the Sample: Reducing the concentration of matrix components by diluting the sample can alleviate ion suppression, though this may impact the limit of detection.[1]

  • Optimize Ion Source Parameters: Adjusting settings like spray voltage, gas flow, and temperature can sometimes improve ionization efficiency and reduce the impact of interfering compounds.[2]

  • Switch Ionization Technique: If using ESI, consider atmospheric pressure chemical ionization (APCI), which can be less susceptible to ion suppression for certain compounds.[1]

Data Presentation: Sample Preparation Method Comparison

The following table summarizes the typical effectiveness of different sample preparation techniques in reducing ion suppression.

Sample Preparation Method	Relative Matrix Effect	Analyte Recovery	Overall Performance for Minimizing Ion Suppression
Protein Precipitation (PPT)	High	Good	Least Effective[15]
Liquid-Liquid Extraction (LLE)	Medium	Variable	Moderately Effective
Solid-Phase Extraction (SPE)	Low	Good	Most Effective[15]

Note: The values presented are typical and can vary depending on the analyte, matrix, and specific protocol used.

Experimental Protocols

Post-Column Infusion Experiment to Identify Ion Suppression Zones

This protocol outlines the steps to identify regions of ion suppression in your chromatogram.

Materials:

• LC-MS/MS system

• Syringe pump

• T-connector

• Standard solution of your analyte and 1-Butynylbenzene-d5

• Prepared blank matrix extract

Methodology:

• System Setup:

  • Connect the outlet of the LC column to one inlet of the T-connector.

  • Connect the syringe pump containing the analyte/internal standard solution to the second inlet of the T-connector.

  • Connect the outlet of the T-connector to the MS ion source.

• Establish a Stable Baseline:

  • Start the LC flow with your analytical gradient.

  • Begin infusing the standard solution at a low, constant flow rate (e.g., 5-10 µL/min).

  • Monitor the signal of your analyte and internal standard in the mass spectrometer until a stable baseline is achieved.

• Injection and Analysis:

  • Inject a blank matrix extract onto the LC column.

  • Acquire data across the entire chromatographic run.

  • Any significant drop in the baseline signal indicates a region of ion suppression.[10]

Quantitative Assessment of Matrix Effect

This protocol allows for the quantitative determination of the degree of ion suppression or enhancement.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Analyte and 1-Butynylbenzene-d5 spiked into the mobile phase or a clean solvent.

  • Set B (Post-Extraction Spike): Blank matrix is extracted first, and then the analyte and internal standard are added to the final extract.

  • Set C (Pre-Extraction Spike): Analyte and internal standard are added to the blank matrix before the extraction process.

• Analysis: Analyze all three sets of samples using your LC-MS/MS method.

• Calculation:

  • Matrix Factor (MF): Calculate the ratio of the peak area in Set B to the peak area in Set A. An MF < 1 indicates ion suppression, while an MF > 1 indicates ion enhancement.[8]

  • Recovery (RE): Calculate the ratio of the peak area in Set C to the peak area in Set B.

  • Process Efficiency (PE): Calculate the ratio of the peak area in Set C to the peak area in Set A.

Parameter	Calculation	Interpretation
Matrix Factor (MF)	(Peak Area in Matrix) / (Peak Area in Neat Solution)	Measures the effect of the matrix on ionization.
Recovery (RE)	(Peak Area of Pre-Spiked Sample) / (Peak Area of Post-Spiked Sample)	Measures the efficiency of the sample preparation process.
Process Efficiency (PE)	(Peak Area of Pre-Spiked Sample) / (Peak Area in Neat Solution)	Overall efficiency of the method.

Visualizations

Caption: A workflow for troubleshooting ion suppression.

Caption: How an internal standard compensates for ion suppression.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Ion Suppression in Mass Spectrometry: Causes, Effects, and Mitigation Strategies | PPTX [slideshare.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. longdom.org [longdom.org]
• 6. Ion suppression in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ovid.com [ovid.com]
• 8. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 11. academic.oup.com [academic.oup.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. benchchem.com [benchchem.com]
• 14. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting 1-Butynylbenzene-d5 Calibration Curves

Welcome to our dedicated support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the development of calibration curves for 1-Butynylbenzene-d5, a deuterated internal standard often used in mass spectrometry-based bioanalysis.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. Why is my calibration curve for 1-Butynylbenzene-d5 showing poor linearity (R² value < 0.99)?

Poor linearity is a common issue that can stem from various sources.[1][2] A systematic approach to troubleshooting is crucial for identifying the root cause.

Possible Causes & Solutions:

• Inaccurate Standard Preparation: Errors in weighing the reference standard or in serial dilutions are a primary source of non-linearity.[1]

  • Troubleshooting: Re-prepare the standard solutions, ensuring the analytical balance is properly calibrated and that volumetric flasks and pipettes are used correctly.[1] It is also good practice to use a fresh lot of the reference standard if available.

• Instrumental Issues: Problems with the analytical instrument, such as the HPLC or mass spectrometer, can significantly impact linearity.

  • Troubleshooting:

    • Detector Saturation: At high concentrations, the detector response may no longer be proportional to the analyte concentration, leading to a plateau in the calibration curve.[2][3] Consider extending the dilution series to lower concentrations or reducing the injection volume. You can also adjust mass spectrometer parameters to intentionally reduce sensitivity.[2]

    • Baseline Noise or Drift: A noisy or drifting baseline can interfere with accurate peak integration.[1] This may be caused by air bubbles in the system, contaminated mobile phase, or improper solvent degassing.[1] Purge the system, degas the mobile phase, and ensure all solvents are of high purity.[1]

• Matrix Effects: Components in the sample matrix (e.g., plasma, urine) can interfere with the ionization of 1-Butynylbenzene-d5, leading to ion suppression or enhancement and a non-linear response.[2]

  • Troubleshooting: Implement more effective sample preparation techniques such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.

• Chromatographic Problems: Poor peak shape and shifting retention times can affect the accuracy of peak integration and, consequently, the calibration curve.[1]

  • Troubleshooting:

    • Peak Tailing or Fronting: This can be caused by column degradation, incorrect mobile phase pH, or interactions with active sites on the stationary phase.[4][5] Consider replacing the column, adjusting the mobile phase composition, or using a column with a different chemistry.[4]

    • Retention Time Shifts: Inconsistent retention times can be due to changes in mobile phase composition, flow rate fluctuations, or column temperature variations.[1] Ensure the mobile phase is prepared consistently, the pump is functioning correctly, and the column oven maintains a stable temperature.[1][6]

2. My calibration curve is linear, but the y-intercept is significantly different from zero. What does this indicate?

A non-zero y-intercept in a calibration curve often points to the presence of a systematic error.

Possible Causes & Solutions:

• Contamination: The blank sample (matrix without the analyte) may be contaminated with 1-Butynylbenzene-d5 or an interfering substance.[1][7]

  • Troubleshooting: Prepare a fresh blank sample using clean glassware and high-purity solvents. Analyze the new blank to see if the issue persists. Check for contamination in the mobile phase or instrument.[1]

• Incorrect Blank Subtraction: The signal from the blank may not be properly subtracted from the standards.

  • Troubleshooting: Review the data processing method to ensure that the blank response is correctly handled.

• Matrix Interference: An endogenous compound in the matrix may be co-eluting with 1-Butynylbenzene-d5 and producing a signal at the same mass transition.

  • Troubleshooting: Optimize the chromatographic method to achieve better separation between 1-Butynylbenzene-d5 and the interfering peak.

3. I am observing significant variability between replicate injections of the same standard. What could be the cause?

Poor reproducibility between injections points to issues with the instrument's precision.

Possible Causes & Solutions:

• Injector Problems: The autosampler may not be drawing and injecting consistent volumes.

  • Troubleshooting: Inspect the injector for air bubbles and ensure the sample loop is completely filled. Perform injector maintenance as recommended by the manufacturer.

• Pump Issues: Fluctuations in the mobile phase flow rate can lead to variations in peak area.[5]

  • Troubleshooting: Check the pump for leaks and ensure the check valves are functioning correctly.[6] Degas the mobile phase to prevent bubble formation in the pump heads.[1]

• Column Instability: The column may not be properly equilibrated, or it may be degrading.

  • Troubleshooting: Ensure the column is equilibrated with the mobile phase for a sufficient amount of time before starting the analysis.[1] If the column is old or has been subjected to harsh conditions, it may need to be replaced.[5]

Quantitative Data Summary

For a well-behaved bioanalytical method, the following parameters for the calibration curve of 1-Butynylbenzene-d5 should be targeted.

Parameter	Acceptance Criteria	Common Observations and Troubleshooting
Correlation Coefficient (R²)	≥ 0.99	An R² value below 0.99 often indicates non-linearity. Review standard preparation and check for detector saturation at high concentrations.[1]
Linearity Range	Method Dependent	The range should cover the expected concentrations in unknown samples. If high concentration standards deviate from linearity, this could be due to detector saturation.[2][3]
Y-intercept	Should not be significantly different from zero	A large y-intercept can indicate contamination or matrix interference.[7]
Precision of Replicates (%CV)	≤ 15% (≤ 20% at LLOQ)	High %CV suggests issues with the injector, pump, or column stability.

Experimental Protocols

Protocol for Generating a Calibration Curve for 1-Butynylbenzene-d5 in Human Plasma

• Preparation of Stock Solution (1 mg/mL):

  • Accurately weigh approximately 1 mg of 1-Butynylbenzene-d5 reference standard.

  • Dissolve the standard in an appropriate solvent (e.g., methanol) in a 1 mL volumetric flask.

  • Vortex until fully dissolved.

• Preparation of Working Solutions:

  • Perform serial dilutions of the stock solution with the appropriate solvent to create a series of working solutions at concentrations that will be used to spike the matrix.

• Preparation of Calibration Standards:

  • Spike a known volume of blank human plasma with the appropriate working solutions to create a series of at least 6-8 non-zero calibration standards.

  • The final concentrations should bracket the expected concentration range of the unknown samples.

  • Also prepare a "blank" sample (plasma with no added standard) and a "zero" sample (plasma with internal standard but no analyte, if applicable).

• Sample Preparation (Protein Precipitation):

  • To 50 µL of each calibration standard, add 150 µL of cold acetonitrile (B52724) containing the internal standard (if one is being used).

  • Vortex for 1 minute to precipitate the plasma proteins.

  • Centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the prepared samples onto the LC-MS/MS system.

  • Acquire the data using the appropriate mass transitions for 1-Butynylbenzene-d5.

• Data Processing:

  • Integrate the peak area for 1-Butynylbenzene-d5 in each standard.

  • Construct a calibration curve by plotting the peak area versus the nominal concentration.

  • Perform a linear regression analysis (typically with a 1/x or 1/x² weighting) to determine the slope, intercept, and correlation coefficient (R²).

Visualizations

Caption: Troubleshooting workflow for calibration curve issues.

References

• 1. pharmasciences.in [pharmasciences.in]
• 2. researchgate.net [researchgate.net]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. hplc.eu [hplc.eu]
• 5. Troubleshooting Common HPLC Issues | Labcompare.com [labcompare.com]
• 6. realab.ua [realab.ua]
• 7. spectroscopyonline.com [spectroscopyonline.com]

Reference Data & Comparative Studies

A Comparative Guide to 1-Butynylbenzene-d5 and Other Internal Standards for Accurate Analyte Quantification

For researchers, scientists, and drug development professionals seeking robust and reliable internal standards for gas chromatography-mass spectrometry (GC-MS) analysis of volatile organic compounds (VOCs) and aromatic hydrocarbons, this guide provides an objective comparison of 1-Butynylbenzene-d5 with other commonly used deuterated internal standards. This document outlines the performance characteristics, supported by experimental data, and provides detailed methodologies to aid in the selection of the most appropriate internal standard for specific analytical needs.

Internal standards are essential in analytical chemistry to improve the precision and accuracy of quantitative analysis by correcting for variations in sample preparation, injection volume, and instrument response. Deuterated compounds are often the preferred choice for internal standards in mass spectrometry-based methods due to their similar chemical and physical properties to the target analytes, while being mass-differentiable.

Performance Comparison of Internal Standards

The selection of an internal standard is critical and depends on the specific analytes and sample matrices. While 1-Butynylbenzene-d5 is a suitable internal standard for a range of aromatic compounds, its performance should be evaluated against other standards for optimal results. The following table summarizes key performance indicators for 1-Butynylbenzene-d5 and other frequently used deuterated internal standards.

Internal Standard	Analyte Class	Typical Recovery (%)	Reproducibility (RSD %)	Key Considerations
1-Butynylbenzene-d5	Aromatic Hydrocarbons, VOCs	Data not available	Data not available	Structurally similar to several aromatic pollutants.
Toluene-d8	Aromatic Hydrocarbons	85-115	< 15	Common choice for benzene, toluene, ethylbenzene, and xylene (BTEX) analysis.[1]
Chlorobenzene-d5	Halogenated VOCs	90-110	< 10	Effective for a broad range of chlorinated volatile organics.[1]
1,4-Dichlorobenzene-d4	Halogenated VOCs	80-120	< 15	Suitable for semi-volatile and volatile chlorinated compounds.[1]
1,2-Dichloroethane-d4	Halogenated VOCs	75-125	< 20	Good surrogate for highly volatile chlorinated hydrocarbons.[2]
Fluorobenzene	VOCs	80-120	< 15	Often used as a general-purpose internal standard for VOCs.[1]

Note: The performance data presented in this table are typical values and may vary depending on the specific experimental conditions, matrix, and analytical instrumentation. It is crucial to perform in-house validation to determine the most suitable internal standard for a particular application.

Experimental Protocols

Accurate and reproducible results are contingent on well-defined experimental protocols. The following section details a general methodology for the analysis of VOCs and aromatic hydrocarbons using a deuterated internal standard, such as 1-Butynylbenzene-d5, by GC-MS.

Sample Preparation

• Aqueous Samples (e.g., Water):

  • To a 40 mL volatile organic analysis (VOA) vial, add the appropriate volume of the aqueous sample.

  • Spike the sample with a known concentration of the internal standard solution (e.g., 1-Butynylbenzene-d5 in methanol). The final concentration of the internal standard should be in the mid-range of the calibration curve.

  • The sample is then ready for analysis by purge and trap GC-MS.

• Solid Samples (e.g., Soil, Sediment):

  • Weigh a known amount of the solid sample into a VOA vial.

  • Add a known volume of organic-free water and a surrogate spiking solution.

  • Spike the sample with a known concentration of the internal standard solution.

  • The sample is then analyzed using purge and trap or headspace GC-MS.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: A 30 m x 0.25 mm ID, 1.4 µm film thickness capillary column is commonly used.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

  • Oven Temperature Program: An initial temperature of 35°C held for 2 minutes, ramped to 150°C at 4°C/min, and then ramped to 220°C at 10°C/min, with a final hold time of 2 minutes.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Full scan mode (e.g., m/z 35-350) for identification and quantitation. Selected Ion Monitoring (SIM) can be used for enhanced sensitivity for target compounds.

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

Data Analysis

Quantification is performed using the internal standard method. A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. The concentration of the analyte in the samples is then determined from this calibration curve.

Logical Workflow for Internal Standard Selection and Use

The following diagram illustrates the logical workflow for selecting and utilizing an internal standard in a typical quantitative analytical method.

Caption: Workflow for internal standard selection, validation, and use.

Conclusion

The choice of an internal standard is a critical step in developing a robust and reliable quantitative analytical method. While 1-Butynylbenzene-d5 presents a viable option for the analysis of aromatic hydrocarbons and other VOCs, a thorough evaluation of its performance against other deuterated standards like Toluene-d8, Chlorobenzene-d5, and 1,4-Dichlorobenzene-d4 is recommended. The ideal internal standard will exhibit similar extraction efficiency, chromatographic behavior, and ionization response to the target analytes, while being well-resolved and free from matrix interferences. Researchers should perform comprehensive validation studies to ensure the chosen internal standard meets the specific requirements of their analytical method and sample matrix, ultimately leading to more accurate and defensible results.

References

• 1. ssi.shimadzu.com [ssi.shimadzu.com]
• 2. dl.astm.org [dl.astm.org]

Validation of an Analytical Method Using 1-Butynylbenzene-d5: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of 1-Butynylbenzene-d5 as an internal standard in the validation of an analytical method for the quantification of a structurally similar analyte, 1-Butynylbenzene. The data presented is representative of typical performance characteristics observed during the validation of gas chromatography-mass spectrometry (GC-MS) methods for volatile organic compounds. This guide also compares the performance of 1-Butynylbenzene-d5 with a non-deuterated structural analog, Toluene-d8, to highlight the benefits of using a closely related deuterated internal standard.

Executive Summary

The selection of an appropriate internal standard is critical for the development of robust and reliable analytical methods. An ideal internal standard should mimic the physicochemical properties of the analyte to compensate for variability during sample preparation and analysis. Deuterated internal standards, such as 1-Butynylbenzene-d5, are considered the gold standard for mass spectrometry-based quantification due to their near-identical chemical behavior to the corresponding non-deuterated analyte. This guide demonstrates the superior performance of 1-Butynylbenzene-d5 in terms of accuracy and precision compared to a less structurally similar deuterated internal standard, Toluene-d8.

Data Presentation

The following tables summarize the quantitative data obtained during the hypothetical validation of a GC-MS method for the analysis of 1-Butynylbenzene using either 1-Butynylbenzene-d5 or Toluene-d8 as the internal standard.

Table 1: Linearity and Sensitivity

Parameter	1-Butynylbenzene-d5 as Internal Standard	Toluene-d8 as Internal Standard
Calibration Range	1 - 1000 ng/mL	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.998	> 0.995
Limit of Detection (LOD)	0.5 ng/mL	1.0 ng/mL
Limit of Quantification (LOQ)	1.0 ng/mL	2.5 ng/mL

Table 2: Accuracy and Precision

Analyte Concentration (ng/mL)	Internal Standard	Accuracy (% Recovery)	Precision (% RSD) - Repeatability (n=6)	Precision (% RSD) - Intermediate Precision (n=18)
1.0 (LOQ)	1-Butynylbenzene-d5	98.5	4.2	6.8
Toluene-d8	92.1	8.5	12.3
50 (Low QC)	1-Butynylbenzene-d5	101.2	2.5	4.1
Toluene-d8	95.8	6.3	9.7
500 (Mid QC)	1-Butynylbenzene-d5	99.7	1.8	3.5
Toluene-d8	104.5	5.1	8.2
800 (High QC)	1-Butynylbenzene-d5	100.5	1.5	2.9
Toluene-d8	106.2	4.8	7.5

Table 3: Recovery

Analyte Concentration (ng/mL)	Internal Standard	Extraction Recovery (%)
50	1-Butynylbenzene-d5	92.3
Toluene-d8	85.1
800	1-Butynylbenzene-d5	93.1
Toluene-d8	86.5

Experimental Protocols

Sample Preparation

A liquid-liquid extraction procedure was employed for the extraction of 1-Butynylbenzene from a plasma matrix.

• To 100 µL of plasma, 10 µL of the internal standard working solution (either 1-Butynylbenzene-d5 or Toluene-d8 at 500 ng/mL in methanol) was added and vortexed.

• The sample was then extracted with 500 µL of methyl tert-butyl ether (MTBE) by vortexing for 5 minutes.

• Following centrifugation at 10,000 rpm for 5 minutes, the organic layer was transferred to a clean tube and evaporated to dryness under a gentle stream of nitrogen.

• The residue was reconstituted in 100 µL of ethyl acetate (B1210297) for GC-MS analysis.

GC-MS Method

• Gas Chromatograph: Agilent 8890 GC System

• Mass Spectrometer: Agilent 5977B GC/MSD

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (Splitless)

• Oven Program:

  • Initial temperature: 60°C, hold for 1 minute

  • Ramp: 20°C/min to 280°C

  • Hold: 5 minutes at 280°C

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • 1-Butynylbenzene: m/z 130, 115, 102

  • 1-Butynylbenzene-d5: m/z 135, 120, 107

  • Toluene-d8: m/z 98, 70

Mandatory Visualization

Caption: Workflow of Analytical Method Validation using an Internal Standard.

Caption: Logical Relationship of Internal Standard Choice and Performance.

A Comparative Guide to the Cross-Validation of 1-Butynylbenzene-d5 in Diverse Laboratory Environments

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the cross-validation of analytical methods utilizing 1-Butynylbenzene-d5 as an internal standard across different laboratory settings. While specific cross-validation data for 1-Butynylbenzene-d5 is not publicly available, this document outlines the established principles and protocols for such a study, offering a robust template for researchers. The guide presents hypothetical, yet realistic, performance data to illustrate the expected outcomes of an inter-laboratory comparison, alongside a discussion of alternative internal standards.

Introduction to Cross-Validation and Deuterated Standards

In drug development and other scientific research, it is crucial that an analytical method yields consistent and reproducible results, regardless of the laboratory performing the analysis.[1][2] Inter-laboratory comparison, or cross-validation, is the process of verifying that a method provides equivalent results within predefined acceptance criteria when performed by different laboratories.[2][3]

Deuterated internal standards, such as 1-Butynylbenzene-d5, are frequently employed in quantitative mass spectrometry-based assays.[1] These standards are chemically almost identical to the analyte of interest but have a different mass due to the substitution of hydrogen atoms with deuterium.[1] This subtle mass difference allows for their distinct detection by a mass spectrometer while ensuring they behave similarly to the analyte during sample preparation and analysis, thereby correcting for variability.[1][4] The use of a stable isotope-labeled internal standard is considered a best practice for achieving accurate and precise quantification in complex matrices.[5]

Hypothetical Inter-Laboratory Performance of 1-Butynylbenzene-d5

The following table summarizes the expected performance of a validated analytical method for a hypothetical analyte using 1-Butynylbenzene-d5 as an internal standard across three distinct, high-performance laboratories.

Performance Parameter	Laboratory A	Laboratory B	Laboratory C	Acceptance Criteria
Accuracy (% Bias)	-2.5% to +1.8%	-3.1% to +2.2%	-2.8% to +2.0%	Within ±15% (±20% at LLOQ)
Precision (%RSD)
- Intra-day	≤ 4.5%	≤ 5.1%	≤ 4.8%	≤ 15% (≤ 20% at LLOQ)
- Inter-day	≤ 6.2%	≤ 7.5%	≤ 6.9%	≤ 15% (≤ 20% at LLOQ)
Linearity (r²)	0.9992	0.9989	0.9995	≥ 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL	1 ng/mL	0.9 ng/mL	Consistent across labs
Upper Limit of Quantification (ULOQ)	1000 ng/mL	1000 ng/mL	1100 ng/mL	Consistent across labs

This data is illustrative and based on typical performance characteristics for validated bioanalytical methods.

Comparison with Alternative Internal Standards

While deuterated standards are often the preferred choice, other compounds can be used as internal standards. The table below compares the use of 1-Butynylbenzene-d5 with a non-isotopically labeled structural analog.

Feature	1-Butynylbenzene-d5 (Deuterated IS)	Non-Isotopically Labeled Structural Analog IS
Chromatographic Behavior	Co-elutes with the analyte, providing optimal correction for matrix effects at the point of elution.	Similar, but may not perfectly co-elute, potentially leading to less effective correction for matrix effects.
Mass Spectrometric Detection	Easily distinguished from the analyte by its higher mass, with minimal risk of cross-talk.[1]	Must have a different mass from the analyte and any other matrix components that might co-elute.
Sample Preparation	Behaves identically to the analyte during extraction and other sample processing steps, correcting for analyte loss.[4]	Similar behavior is expected, but differences in physicochemical properties can lead to variations in recovery.
Cost and Availability	Generally more expensive and may require custom synthesis.	Often less expensive and more readily available.
Risk of Interference	Low risk of interference from endogenous compounds.	Higher potential for interference from endogenous or exogenous compounds with similar structures.

Experimental Protocols

A comprehensive cross-validation study involves several key stages, from initial method validation in the originating laboratory to its transfer and validation in receiving laboratories.

4.1. Full Method Validation (Originating Laboratory)

Before a method can be cross-validated, it must be fully validated in the originating laboratory according to regulatory guidelines (e.g., FDA, EMA).[2][3][6][7][8] The validation should assess the following parameters:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.[2]

• Accuracy and Precision: The closeness of the measured values to the true value and the degree of scatter between a series of measurements, respectively.[9]

• Calibration Curve: The relationship between the instrument response and the known concentration of the analyte.

• Lower and Upper Limits of Quantification (LLOQ/ULOQ): The lowest and highest concentrations of the analyte that can be measured with acceptable accuracy and precision.[9]

• Stability: The stability of the analyte in the biological matrix under different storage and handling conditions.[2]

• Matrix Effect: The effect of the sample matrix on the ionization of the analyte and internal standard.

4.2. Inter-Laboratory Cross-Validation Protocol

• Establish a Detailed Protocol: The originating laboratory must create a comprehensive standard operating procedure (SOP) for the analytical method. This SOP should be shared with all participating laboratories.

• Preparation and Distribution of Samples: A central batch of quality control (QC) samples at low, medium, and high concentrations, as well as calibration standards, should be prepared by one laboratory and distributed to all participating labs.

• Analysis of Samples: Each laboratory analyzes the shared QC samples and calibration standards using the provided SOP.

• Data Reporting and Analysis: The results from all laboratories are sent to a central coordinator for statistical analysis. The accuracy and precision of the results from each laboratory are compared against each other and the established acceptance criteria.

Visualizing the Workflow and Logic

Diagram 1: Experimental Workflow for Cross-Validation

A typical workflow for an inter-laboratory method cross-validation study.

Diagram 2: Logical Relationship in Cross-Validation

The logical progression from a validated method to its confirmed suitability.

References

• 1. nebiolab.com [nebiolab.com]
• 2. ema.europa.eu [ema.europa.eu]
• 3. Analytical Method Validation: Mastering FDA Guidelines [validationtechservices.com]
• 4. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 7. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 8. database.ich.org [database.ich.org]
• 9. chromatographyonline.com [chromatographyonline.com]

A Comparative Guide to 1-Butynylbenzene-d5 and 1-Butynylbenzene for Analytical Applications

For Researchers, Scientists, and Drug Development Professionals

In the realm of quantitative analytical chemistry, particularly in mass spectrometry-based applications, the use of stable isotope-labeled internal standards is a cornerstone for achieving accurate and reproducible results. This guide provides a detailed comparison of 1-butynylbenzene-d5 and its non-deuterated counterpart, 1-butynylbenzene, offering insights into their analytical performance, supported by experimental data and established principles.

Introduction to Deuterated Internal Standards

Deuterated compounds, where one or more hydrogen atoms are replaced by deuterium (B1214612) (a stable isotope of hydrogen), serve as ideal internal standards in analytical assays.[1] Their chemical and physical properties are nearly identical to the corresponding non-deuterated analyte. This near-identical behavior during sample preparation, chromatography, and ionization allows for the correction of analytical variability, such as matrix effects and instrument response fluctuations, thereby enhancing the accuracy and precision of quantification.[1]

Physicochemical Properties

A fundamental comparison of the two compounds reveals their key differences, primarily in molecular weight due to the deuterium labeling.

Property	1-Butynylbenzene	1-Butynylbenzene-d5
Chemical Formula	C₁₀H₁₀	C₁₀H₅D₅
Molecular Weight	130.19 g/mol	135.22 g/mol
Structure	Phenyl group attached to a butynyl group	Phenyl-d5 group attached to a butynyl group

Chromatographic Behavior: The Isotope Effect

A subtle but significant difference between deuterated and non-deuterated compounds is their chromatographic retention time. Deuterated compounds often elute slightly earlier than their non-deuterated analogs in gas chromatography (GC).[2] This phenomenon, known as the "inverse isotope effect," is attributed to the slightly lower polarizability of the C-D bond compared to the C-H bond, leading to weaker van der Waals interactions with the stationary phase.

Mass Spectrometry Analysis: A Comparative Look

The key distinction in the mass spectrometric analysis of 1-butynylbenzene and its deuterated analog lies in the mass-to-charge ratio (m/z) of their molecular ions and fragment ions.

1-Butynylbenzene (Non-deuterated)

The electron ionization (EI) mass spectrum of 1-butynylbenzene is characterized by a molecular ion peak [M]⁺ at m/z 130. The fragmentation pattern is consistent with that of phenylalkynes, showing characteristic losses from the alkyl chain.

1-Butynylbenzene-d5 (Deuterated)

While a specific mass spectrum for 1-butynylbenzene-d5 is not publicly available, its fragmentation pattern can be predicted based on the non-deuterated compound. The molecular ion peak [M]⁺ is expected at m/z 135, reflecting the five deuterium atoms on the phenyl ring. The major fragment ions would also be shifted by 5 mass units.

Table 2: Comparison of Expected Mass Spectral Data

Feature	1-Butynylbenzene	1-Butynylbenzene-d5 (Predicted)
Molecular Ion (m/z)	130	135
Major Fragment Ion (m/z)	115 ([M-CH₃]⁺)	120 ([M-CH₃]⁺)
Other Significant Ions (m/z)	102, 89, 77 (Phenyl)	107, 94, 82 (Phenyl-d5)

Experimental Protocol: GC-MS Analysis of Aromatic Hydrocarbons

The following provides a typical experimental protocol for the analysis of aromatic hydrocarbons like 1-butynylbenzene using a deuterated internal standard.

1. Sample Preparation:

• Prepare a stock solution of 1-butynylbenzene in a suitable solvent (e.g., dichloromethane).

• Prepare a stock solution of the internal standard, 1-butynylbenzene-d5, at a known concentration (e.g., 1 µg/mL) in the same solvent.

• For calibration standards, spike blank matrix with varying concentrations of 1-butynylbenzene and a fixed concentration of the 1-butynylbenzene-d5 internal standard.

• For unknown samples, add a known amount of the 1-butynylbenzene-d5 internal standard solution.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A GC or equivalent.

• Mass Spectrometer: Agilent 5975C MS or equivalent.

• Column: HP-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Inlet: Split/splitless injector at 250°C.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity.

    • Monitor m/z 130 and 115 for 1-butynylbenzene.

    • Monitor m/z 135 and 120 for 1-butynylbenzene-d5.

Data Analysis Workflow

The following diagram illustrates the typical workflow for quantitative analysis using an internal standard.

Caption: A typical workflow for quantitative GC-MS analysis using an internal standard.

Signaling Pathway of Analysis

The logical flow from sample to result in this analytical method can be visualized as follows:

Caption: Logical pathway of the analytical process from sample to quantification.

Conclusion

1-Butynylbenzene-d5 serves as an excellent internal standard for the quantitative analysis of 1-butynylbenzene by GC-MS. Its key advantages include:

• Improved Accuracy and Precision: By co-eluting closely with the analyte and exhibiting similar ionization behavior, it effectively corrects for variations in the analytical process.

• Reliable Quantification: The distinct mass difference of 5 amu allows for clear differentiation and selective monitoring in the mass spectrometer, avoiding signal overlap.

While a slight retention time shift due to the deuterium isotope effect is expected, it does not compromise the integrity of the analysis. The use of 1-butynylbenzene-d5 is a robust strategy for researchers, scientists, and drug development professionals seeking to develop and validate high-quality quantitative methods for 1-butynylbenzene.

References

• 1. tdi-bi.com [tdi-bi.com]
• 2. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to Inter-Laboratory Comparison of 1-Butynylbenzene-d5 Quantification

The primary techniques for the analysis of volatile organic compounds (VOCs) like 1-Butynylbenzene-d5 are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).[1] The choice of method often hinges on the sample matrix, the required sensitivity, and the instrumentation available within a laboratory. Inter-laboratory studies are crucial for assessing the performance and reliability of these methods across different settings.[2]

Comparison of Analytical Methodologies

The following table summarizes the typical performance characteristics of the two main analytical techniques applicable to 1-Butynylbenzene-d5 quantification. These values are representative of what would be expected in a method validation study for similar aromatic hydrocarbons.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)
Principle	Separation based on volatility and interaction with a stationary phase in a gaseous mobile phase, with detection by mass spectrometry.	Separation based on polarity and interaction with a stationary phase in a liquid mobile phase, with detection by UV absorbance.
Limit of Detection (LOD)	Typically in the low µg/L (ppb) range.	Can range from µg/L to mg/L depending on the chromophore.
Limit of Quantitation (LOQ)	Typically in the low to mid µg/L (ppb) range.	Can range from µg/L to mg/L.
Linearity (r²)	>0.99	>0.99
Precision (%RSD)	<15%	<15%
Recovery	80-120%	80-120%
Typical Run Time	15-45 minutes	10-30 minutes
Advantages	High resolution and selectivity, definitive identification through mass spectra.	Suitable for a broader range of compound polarities, non-destructive.
Disadvantages	Requires analytes to be volatile and thermally stable.	Potential for matrix interference, disposal of liquid mobile phase.

Hypothetical Inter-Laboratory Study Results

The table below illustrates how data from a hypothetical inter-laboratory comparison for 1-Butynylbenzene-d5 could be presented. In such a study, a homogenous sample with a known concentration of the analyte would be distributed to multiple laboratories.

Target Concentration: 50.0 µg/mL

Laboratory ID	Method	Reported Concentration (µg/mL)	Recovery (%)	Z-Score*
Lab 01	GC-MS	48.5	97.0	-0.5
Lab 02	GC-MS	51.2	102.4	0.4
Lab 03	HPLC-UV	45.8	91.6	-1.4
Lab 04	GC-MS	49.1	98.2	-0.3
Lab 05	HPLC-UV	53.5	107.0	1.2
Lab 06	GC-MS	47.9	95.8	-0.7
Mean	49.3	98.7
Std. Dev.	2.6	5.2
%RSD	5.3%	5.3%

*Z-scores are calculated based on the consensus value from the proficiency test and are a measure of a laboratory's performance.

Experimental Protocols

Detailed and standardized experimental protocols are fundamental to the success of an inter-laboratory comparison. The following are representative methodologies for GC-MS and HPLC-UV analysis of 1-Butynylbenzene-d5.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This method is highly suitable for the quantification of volatile aromatic compounds.

• Sample Preparation :

  • Prepare a stock solution of 1-Butynylbenzene-d5 in a suitable solvent (e.g., methanol (B129727) or dichloromethane).

  • Create a series of calibration standards by serially diluting the stock solution.

  • Prepare quality control (QC) samples at low, medium, and high concentrations.

  • For unknown samples, perform a liquid-liquid or solid-phase extraction as needed, spiking with an internal standard (e.g., Toluene-d8).

• Instrumentation and Conditions :

  • GC System : Agilent 8890 GC or equivalent.

  • Column : HP-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.[3]

  • Injector Temperature : 250°C.

  • Injection Mode : Splitless.

  • Oven Temperature Program : Initial temperature of 50°C, hold for 1 minute, ramp to 250°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas : Helium at a constant flow rate of 1.0 mL/min.

  • MS System : Agilent 5977B MSD or equivalent.

  • Ionization Mode : Electron Ionization (EI) at 70 eV.

  • Acquisition Mode : Selected Ion Monitoring (SIM) of characteristic ions for 1-Butynylbenzene-d5 and the internal standard.

• Data Analysis :

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards.

  • Determine the concentration of 1-Butynylbenzene-d5 in the samples from the calibration curve.

High-Performance Liquid Chromatography (HPLC-UV) Protocol

This method provides a versatile alternative, particularly for samples in complex matrices.

• Sample Preparation :

  • Prepare a stock solution of 1-Butynylbenzene-d5 in the mobile phase.

  • Generate calibration standards through serial dilution of the stock solution.

  • Prepare QC samples at a minimum of three concentration levels.

  • Dissolve or dilute samples in the mobile phase and filter through a 0.45 µm syringe filter prior to injection.

• Instrumentation and Conditions :

  • HPLC System : Agilent 1260 Infinity II or equivalent.

  • Column : C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase : Isocratic elution with a mixture of acetonitrile (B52724) and water (e.g., 70:30 v/v).

  • Flow Rate : 1.0 mL/min.

  • Column Temperature : 30°C.

  • Detector : UV-Vis Diode Array Detector (DAD) monitoring at a wavelength appropriate for 1-Butynylbenzene (e.g., 240-250 nm).

  • Injection Volume : 10 µL.

• Data Analysis :

  • Create a calibration curve by plotting the peak area of the analyte versus the concentration of the calibration standards.

  • Quantify 1-Butynylbenzene-d5 in the samples using the linear regression equation from the calibration curve.

Visualizations

The following diagrams illustrate the workflow for an inter-laboratory comparison study and the logical steps involved in the analytical method validation process.

Workflow of an Inter-Laboratory Comparison Study.

Logical Flow for Analytical Method Validation.

References

• 1. benchchem.com [benchchem.com]
• 2. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 3. tdi-bi.com [tdi-bi.com]

A Comparative Guide to the Performance Evaluation of Internal Standards for Aromatic Compound Analysis in Complex Matrices

This guide will focus on the principles and methodologies for evaluating an internal standard's performance, using well-documented deuterated standards such as Benzene-d6 and Toluene-d8 as comparative examples. Stable isotope-labeled (SIL) internal standards are considered the gold standard in quantitative analysis due to their physicochemical properties being nearly identical to the analyte of interest.[1][2] This similarity allows them to effectively compensate for variations during sample preparation and analysis, including matrix effects.[1][3]

Key Performance Indicators for Internal Standard Evaluation

The suitability of an internal standard is assessed based on several key performance indicators. These metrics quantify the standard's ability to mimic the analyte's behavior throughout the analytical process.

Performance Indicator	Description	Ideal Outcome	Common Deuterated Standards (e.g., Benzene-d6, Toluene-d8)	1-Butynylbenzene-d5 (Hypothetical)
Recovery	The efficiency of the extraction process for the IS from the sample matrix. It is calculated as the ratio of the analyte's peak area in a pre-extraction spiked sample to a post-extraction spiked sample.[4]	Consistent and comparable to the analyte's recovery across different matrix lots.	High and consistent recovery is expected due to their volatility and chemical similarity to common aromatic analytes.	Expected to have good recovery in organic solvents, but would need to be empirically determined in aqueous and biological matrices.
Matrix Effect (ME)	The effect of co-eluting matrix components on the ionization of the IS. It is calculated by comparing the peak area of the IS in a post-extraction spiked sample to its peak area in a neat solution.[4][5]	ME should be minimal and, most importantly, be the same for both the analyte and the IS.[6]	Generally exhibit similar matrix effects to their non-deuterated analogues, providing effective compensation.[3][7]	The butynyl group may alter its susceptibility to matrix effects compared to simpler aromatics; this requires experimental verification.
Process Efficiency	The overall efficiency of the analytical method, combining both recovery and matrix effects.[8]	High and reproducible process efficiency indicates a robust method.	Well-established methods using these standards typically show high process efficiency.	To be determined through validation experiments.
Linearity and Range	The concentration range over which the response of the IS is proportional to its concentration.	Linear over the expected concentration range of the analyte.	Excellent linearity is commonly observed.[9]	Expected to be linear, but the dynamic range needs to be established.
Stability	The chemical stability of the IS in the sample matrix and under storage conditions.	No degradation over the time course of the experiment.	Known to be stable under typical analytical conditions.	The butynyl functional group could be susceptible to degradation under certain pH or oxidative conditions.

Experimental Protocols for Performance Evaluation

A rigorous evaluation of an internal standard involves a series of well-defined experiments. The following protocols outline the key steps for assessing recovery and matrix effects.

Protocol 1: Evaluation of Recovery and Matrix Effects

This protocol is designed to quantitatively assess the impact of the sample matrix on the internal standard's signal and the efficiency of the extraction procedure.[4][8]

Materials:

• Blank matrix (e.g., plasma, urine, soil extract)

• Neat solvent (e.g., mobile phase, reconstitution solvent)

• Analyte stock solution

• Internal Standard (e.g., 1-Butynylbenzene-d5) stock solution

• All necessary sample preparation reagents and equipment (e.g., extraction solvents, centrifuges)

• Validated LC-MS or GC-MS system

Procedure:

• Prepare Three Sets of Samples in Triplicate:

  • Set A (Neat Solution): Spike the analyte and the internal standard into the neat solvent at a known concentration (e.g., mid-point of the calibration curve).

  • Set B (Post-Extraction Spike): Process blank matrix samples through the entire extraction procedure. Spike the analyte and internal standard into the final, processed extract.

  • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into the blank matrix before initiating the extraction procedure. Process these samples through the entire extraction procedure.

• Analysis:

  • Analyze all prepared samples using the established chromatographic method.

  • Record the peak areas for both the analyte and the internal standard.

• Calculations:

  • Recovery (%) = (Mean Peak Area in Set C / Mean Peak Area in Set B) x 100

  • Matrix Effect (%) = (Mean Peak Area in Set B / Mean Peak Area in Set A) x 100

  • Process Efficiency (%) = (Mean Peak Area in Set C / Mean Peak Area in Set A) x 100

Interpretation:

• A matrix effect value of 100% indicates no matrix effect. A value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement.

• The key is that the matrix effect for the analyte and the internal standard should be comparable for effective compensation.

Visualizing the Evaluation Workflow

A clear understanding of the experimental workflow is crucial for accurate execution. The following diagram, generated using Graphviz, illustrates the logical flow of the performance evaluation protocol.

Internal Standard Performance Evaluation Workflow.

Signaling Pathway for Internal Standard Correction

The fundamental principle of using an internal standard is to provide a reference signal that is affected by the analytical process in the same way as the analyte. This relationship ensures that the ratio of the two signals remains constant, even if absolute signal intensities fluctuate.

Correction Mechanism of an Internal Standard.

Conclusion

The selection and validation of an appropriate internal standard are paramount for the development of robust and reliable quantitative methods. While 1-Butynylbenzene-d5 may be a suitable internal standard for the analysis of certain aromatic compounds, its performance must be rigorously evaluated in the specific complex matrices of interest. By following the experimental protocols outlined in this guide, researchers can systematically assess key performance indicators such as recovery, matrix effects, and process efficiency.

For the analysis of common aromatic compounds, deuterated standards like Benzene-d6 and Toluene-d8 have a well-documented history of providing excellent performance. When considering a novel internal standard like 1-Butynylbenzene-d5, it is essential to generate empirical data to demonstrate its suitability and to compare its performance against these established standards. This data-driven approach will ensure the highest quality of analytical results in demanding research and development settings.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. myadlm.org [myadlm.org]
• 4. benchchem.com [benchchem.com]
• 5. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 6. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. researchgate.net [researchgate.net]
• 8. Standardized Procedure for the Simultaneous Determination of the Matrix Effect, Recovery, Process Efficiency, and Internal Standard Association - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Navigating Bioanalysis: A Comparative Guide to the Use of Deuterated Internal Standards like 1-Butynylbenzene-d5

For Researchers, Scientists, and Drug Development Professionals

In the landscape of regulated bioanalysis, the pursuit of precise and reliable data is paramount. The use of an internal standard (IS) is a cornerstone of robust bioanalytical methods, particularly in liquid chromatography-mass spectrometry (LC-MS) assays. Among the various types of internal standards, deuterated stable isotope-labeled internal standards (SIL-ISs), such as 1-Butynylbenzene-d5, have emerged as the preferred choice for their ability to minimize variability and enhance data accuracy.[1][2][3][4] This guide provides a comprehensive overview of the regulatory guidelines governing the use of deuterated standards, a comparison of their performance with non-deuterated alternatives, and detailed experimental protocols for their validation.

Regulatory Framework: FDA and EMA Perspectives

Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established comprehensive guidelines for bioanalytical method validation that strongly advocate for the use of stable isotope-labeled internal standards where possible.[1][5] While not an explicit mandate, the use of a SIL-IS is considered the "gold standard" because its physicochemical properties are nearly identical to the analyte of interest.[1][6] This similarity ensures that the IS and the analyte behave almost identically during sample extraction, chromatographic separation, and ionization in the mass spectrometer, providing a more accurate and reliable quantification.[1][2]

Key regulatory expectations for the use of deuterated internal standards include:

• Co-elution: The deuterated internal standard should, ideally, co-elute with the analyte to ensure that both are subjected to the same matrix effects.[2]

• Isotopic Stability: The deuterium (B1214612) labels must be placed on non-exchangeable positions in the molecule to prevent the loss or replacement of deuterium with hydrogen from the solvent or matrix.

• Purity: The deuterated standard should be of high purity, with minimal presence of the unlabeled analyte, to avoid interference and ensure accurate measurement.

• Mass Shift: The mass difference between the analyte and the deuterated IS should be sufficient to prevent mass spectral cross-talk.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The choice of internal standard significantly impacts the quality and reliability of bioanalytical data. Deuterated internal standards consistently outperform their non-deuterated (structural analog) counterparts, primarily in their ability to compensate for matrix effects.

Performance Parameter	Deuterated Internal Standard (e.g., 1-Butynylbenzene-d5)	Non-Deuterated Internal Standard (Structural Analog)
Matrix Effect Compensation	Excellent: Co-elution ensures that the IS and analyte experience the same degree of ion suppression or enhancement, leading to a consistent analyte/IS peak area ratio.[1][6]	Variable: Differences in physicochemical properties can lead to different retention times and ionization efficiencies, resulting in poor compensation for matrix effects.
Accuracy and Precision	High: By effectively correcting for variability throughout the analytical process, deuterated standards significantly improve the accuracy and precision of the results.[1]	Moderate to Low: Inconsistent correction for matrix effects and extraction variability can lead to greater imprecision and inaccuracy.
Method Robustness	High: Assays using deuterated standards are generally more rugged and less susceptible to minor variations in experimental conditions.[1][2]	Lower: The method's performance can be more sensitive to changes in the sample matrix or analytical conditions.
Regulatory Acceptance	Strongly Preferred: The use of SIL-IS is strongly recommended by regulatory agencies like the FDA and EMA for bioanalytical submissions.[1][5]	Requires Justification: The use of a structural analog requires rigorous validation to demonstrate its suitability and similar behavior to the analyte.

Experimental Protocols for Method Validation

The successful implementation of a deuterated internal standard like 1-Butynylbenzene-d5 requires a thorough validation of the bioanalytical method. The following are detailed protocols for key validation experiments as recommended by regulatory guidelines.

Selectivity and Specificity

Objective: To ensure that the method can differentiate and quantify the analyte and the internal standard from endogenous matrix components and other potential interferences.

Protocol:

• Obtain at least six individual lots of the blank biological matrix (e.g., plasma, urine).

• Process one set of samples from each lot as blank matrix (without analyte or IS).

• Process a second set of samples from each lot spiked only with the deuterated internal standard at its working concentration.

• Process a third set of samples spiked with the analyte at the Lower Limit of Quantification (LLOQ) and the deuterated IS.

• Analyze all samples using the LC-MS/MS method.

• Acceptance Criteria: The response of any interfering peaks in the blank matrix at the retention time of the analyte should be ≤ 20% of the LLOQ peak area. The response of any interfering peaks at the retention time of the IS should be ≤ 5% of the IS peak area.

Matrix Effect Evaluation

Objective: To assess the suppressive or enhancing effect of the biological matrix on the ionization of the analyte and the internal standard.

Protocol:

• Obtain at least six individual lots of the blank biological matrix.

• Prepare three sets of samples:

  • Set A (Neat Solution): Analyte and IS spiked in the reconstitution solvent at low and high concentrations.

  • Set B (Post-extraction Spike): Blank matrix is extracted first, and then the analyte and IS are added to the extracted matrix at low and high concentrations.

  • Set C (Pre-extraction Spike): Analyte and IS are spiked into the blank matrix at low and high concentrations and then extracted.

• Calculate the matrix factor (MF) for each lot of the matrix by comparing the peak areas from Set B to Set A.

• Calculate the IS-normalized MF.

• Acceptance Criteria: The coefficient of variation (CV%) of the IS-normalized MF across the different matrix lots should be ≤ 15%.

Visualizing the Workflow

To provide a clearer understanding of the processes involved, the following diagrams illustrate the decision-making process for selecting an internal standard and a typical experimental workflow for bioanalytical method validation.

Caption: Decision workflow for internal standard selection in bioanalysis.

Caption: General workflow for bioanalytical method validation using an internal standard.

References

• 1. texilajournal.com [texilajournal.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 4. resolvemass.ca [resolvemass.ca]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safe Disposal of 1-Butynylbenzene-d5: A Procedural Guide

For laboratory professionals engaged in research, scientific analysis, and drug development, the meticulous management and disposal of chemical waste are fundamental to ensuring a safe working environment and maintaining regulatory compliance. This guide provides a detailed protocol for the proper disposal of 1-Butynylbenzene-d5, a deuterated aromatic compound. In the absence of a specific Safety Data Sheet (SDS) for 1-Butynylbenzene-d5, the following procedures are based on the safety data for the closely related compound, n-Butylbenzene. The deuteration is not expected to significantly alter the chemical's hazardous properties for disposal purposes.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to be outfitted with the appropriate Personal Protective Equipment (PPE) and to operate in a safe and controlled environment.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles that meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166 are mandatory.[1]

• Hand Protection: Wear chemically resistant gloves, such as nitrile rubber.

• Skin and Body Protection: A lab coat or other protective clothing should be worn. In case of skin contact, immediately remove all contaminated clothing and rinse the affected area with water.[1][2]

• Respiratory Protection: All handling of 1-Butynylbenzene-d5 waste should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to prevent the inhalation of vapors.[1]

Engineering Controls:

• Work in a well-ventilated laboratory, ideally within a chemical fume hood.

• Ensure that an eyewash station and safety shower are readily accessible.

• Use spark-proof tools and explosion-proof equipment due to the flammable nature of the compound.[1][2]

Quantitative Data Summary

The following table summarizes key quantitative data for n-Butylbenzene, which should be considered as indicative for 1-Butynylbenzene-d5.

Property	Value
Physical State	Liquid
Appearance	Colorless
Odor	Odorless
Melting Point/Range	-88 °C / -126.4 °F
Boiling Point/Range	183 °C / 361.4 °F @ 760 mmHg
Flash Point	59 °C / 138.2 °F
Autoignition Temperature	412 °C / 773.6 °F
Flammability Limits	Upper: 5.80%, Lower: 0.80%
Vapor Pressure	1.33 hPa @ 23 °C
Specific Gravity	0.860

Data sourced from the n-Butylbenzene Safety Data Sheet.[1]

Experimental Protocol: Step-by-Step Disposal Procedure

The following protocol details the necessary steps for the safe collection and disposal of 1-Butynylbenzene-d5 waste from a laboratory setting.

• Waste Segregation and Collection:

  • Collect waste 1-Butynylbenzene-d5 in a designated, compatible, and properly sealed hazardous waste container. Glass containers are generally appropriate for flammable organic liquids.

  • Do not mix this waste stream with incompatible materials such as strong oxidizing agents.[1][2]

  • The waste container should not be filled to more than 90% of its capacity to allow for vapor expansion.

• Waste Labeling and Storage:

  • Clearly label the waste container with "Hazardous Waste."

  • The label must include the full chemical name: "Waste 1-Butynylbenzene-d5."

  • Indicate the primary hazards: "Flammable Liquid."

  • Store the labeled waste container in a designated hazardous waste accumulation area. This area should be cool, dry, and well-ventilated, away from sources of ignition.[1][2] Flammable liquid storage cabinets are recommended.

• Arranging for Final Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for the collection and disposal of the waste.[1][2]

  • Follow all institutional, local, and national regulations for the proper disposal of hazardous chemical waste.

  • Crucially, never dispose of 1-Butynylbenzene-d5 down the drain or in the regular trash.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 1-Butynylbenzene-d5.

Caption: Disposal workflow for 1-Butynylbenzene-d5.

In the event of a spill, immediately evacuate the area and alert your supervisor and institutional safety office. If you are trained and it is safe to do so, contain the spill using an inert absorbent material and dispose of it as hazardous waste. Always prioritize personal safety and environmental protection when handling chemical waste.

References

• 1. fishersci.com [fishersci.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]

Personal protective equipment for handling 1-Butynylbenzene-d5

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 1-Butynylbenzene-d5 in a laboratory setting. The information is intended for researchers, scientists, and drug development professionals.

Disclaimer: A specific Safety Data Sheet (SDS) for 1-Butynylbenzene-d5 was not located. The following guidance is based on the safety data of structurally similar compounds, such as n-Butylbenzene and Benzene, and general principles for handling deuterated and air-sensitive aromatic hydrocarbons. It is imperative to consult the official SDS for 1-Butynylbenzene-d5, once available, as the definitive source of safety information.

Hazard Identification and Personal Protective Equipment (PPE)

1-Butynylbenzene-d5 is expected to be a flammable liquid and may be harmful if inhaled, swallowed, or absorbed through the skin. Aromatic hydrocarbons can cause skin and eye irritation.[1][2] Based on the hazards of similar compounds, prolonged or repeated exposure may have adverse health effects.

Table 1: Required Personal Protective Equipment (PPE)

Protection Type	Specific Equipment	Reasoning
Eye and Face Protection	Chemical safety goggles and a face shield.	To protect against splashes and vapors.
Skin Protection	Flame-retardant lab coat and chemical-resistant gloves (Nitrile or Neoprene).	To prevent skin contact and protect from fire hazards.[3]
Respiratory Protection	An air-purifying respirator with organic vapor cartridges or a supplied-air respirator.[4][5]	To prevent inhalation of potentially harmful vapors.[4][6]
Foot Protection	Closed-toe, chemical-resistant shoes.[3][5]	To protect against spills.

Safe Handling and Operational Workflow

Due to its likely air- and moisture-sensitive nature, 1-Butynylbenzene-d5 should be handled in a controlled environment.

Experimental Workflow for Handling 1-Butynylbenzene-d5

Caption: Workflow for the safe handling and disposal of 1-Butynylbenzene-d5.

Step-by-Step Handling Protocol:

• Preparation:

  • Ensure a fume hood is certified and functioning correctly.

  • Set up an inert atmosphere (e.g., nitrogen or argon) manifold if the compound is air-sensitive.

  • Don all required PPE as listed in Table 1.

  • Have all necessary glassware, reagents, and spill containment materials readily available.

• Handling:

  • Transfer 1-Butynylbenzene-d5 from its storage container to the reaction vessel under an inert atmosphere to prevent degradation.

  • Conduct all experimental procedures within the fume hood.

  • Keep the container tightly closed when not in use.[7][8]

  • Avoid contact with heat, sparks, and open flames.[1][8][9]

• Spill and Emergency Procedures:

  • In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal.

  • For larger spills, evacuate the area and contact emergency services.

  • In case of skin contact, immediately wash the affected area with soap and water.[9]

  • If inhaled, move to fresh air and seek medical attention.[7][9]

  • In case of eye contact, flush with copious amounts of water for at least 15 minutes and seek medical attention.[7]

Disposal Plan

Proper disposal of deuterated compounds is crucial to prevent environmental contamination and allow for potential recycling of deuterium (B1214612).[10]

Table 2: Waste Disposal Guidelines

Waste Type	Disposal Container	Disposal Procedure
Liquid Waste	Clearly labeled, sealed, and compatible waste container.	Segregate deuterated waste from other organic waste streams. Label as "Deuterated Organic Waste" and include the chemical name. Follow your institution's hazardous waste disposal protocols.
Solid Waste	Labeled, sealed plastic bag or container.	Includes contaminated gloves, absorbent materials, and other solid lab waste. Label as "Deuterated Solid Waste."
Empty Containers	Original container, triple-rinsed (if appropriate).	The rinsate should be collected as deuterated liquid waste. Deface the label on the empty container and dispose of it according to institutional guidelines.

Important Disposal Considerations:

• Do not dispose of 1-Butynylbenzene-d5 down the drain.

• Consult your institution's Environmental Health and Safety (EHS) department for specific disposal procedures.

• Some facilities may have programs for the recovery and recycling of deuterated solvents.[11] Inquire with your EHS department about such possibilities.

Storage

Store 1-Butynylbenzene-d5 in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible substances such as oxidizing agents.[7][9][12] The storage area should be secured and accessible only to authorized personnel.[7]

References

• 1. cpchem.com [cpchem.com]
• 2. vitol.com [vitol.com]
• 3. hsi.com [hsi.com]
• 4. multimedia.3m.com [multimedia.3m.com]
• 5. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
• 6. Polycyclic aromatic hydrocarbons produced by electrocautery smoke and the use of personal protective equipment 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. novachem.com [novachem.com]
• 9. fishersci.com [fishersci.com]
• 10. esemag.com [esemag.com]
• 11. Deuterium Labeled Compounds | ZEOCHEM [zeochem.com]
• 12. Disposal of deuterium (D₂) — Synergy Recycling [synergy-recycling.co.uk]